10-Aminodecanoic acid hydrochloride salt

Core Science & Biosynthesis

10-Aminodecanoic Acid Hydrochloride: Structural Dynamics, Synthesis, and Applications in Targeted Protein Degradation

Executive Summary

In the rapidly evolving landscape of targeted protein degradation and bioconjugation, the selection of an optimal linker is as critical as the choice of the pharmacophores themselves. 10-Aminodecanoic acid hydrochloride (CAS 73427-67-5)[1] has emerged as a highly versatile, bifunctional aliphatic tether. Featuring a flexible 9-carbon alkyl chain flanked by a terminal primary amine and a carboxylic acid, it provides the ideal spatial geometry required for Proteolysis Targeting Chimeras (PROTACs)[2] and photoactive spatial proximity probes[3].

As a Senior Application Scientist, I have structured this technical guide to move beyond basic chemical descriptors. Here, we will dissect the causality behind its synthetic manufacturing, explore the mechanistic rationale for utilizing its hydrochloride salt form over the free base, and provide field-proven, self-validating protocols for its integration into complex drug development workflows.

Chemical Structure & Physicochemical Properties

The free base of 10-aminodecanoic acid (CAS 13108-19-5) naturally exists as a zwitterion, which often complicates solubility in organic solvents during synthetic coupling. To circumvent this, the molecule is typically isolated and utilized as a hydrochloride salt .

Mechanistic Rationale (Causality): The hydrochloride salt masks the nucleophilic amine, preventing premature self-polymerization (polycondensation into polyamide 10) during long-term storage. Furthermore, the salt form significantly enhances solubility in polar aprotic solvents (e.g., DMSO, DMF) when neutralized in situ, making it vastly superior for solution-phase peptide synthesis and PROTAC conjugation[4].

Table 1: Physicochemical Properties of 10-Aminodecanoic Acid Hydrochloride

Property	Value	Analytical Significance
Chemical Name	10-Aminodecanoic acid hydrochloride	Standard nomenclature for procurement.
CAS Registry Number	73427-67-5 (Salt)[1]	Ensures correct salt-form sourcing.
Molecular Formula	C10H22ClNO2	Used for exact mass calculation in LC-MS.
Molecular Weight	223.74 g/mol	Critical for stoichiometric equivalence.
Physical State	White to off-white crystalline powder	Visual indicator of bulk purity.
Solubility	Soluble in H2O, DMSO, DMF	Dictates solvent choice for conjugation.
Storage Conditions	Desiccated at -20°C (Long term)	Prevents ambient moisture degradation.

Synthesis & Manufacturing Protocols

The industrial and laboratory-scale synthesis of 10-aminodecanoic acid relies on the precise hydrobromination of 9-decenoic acid, followed by amination. As detailed in the patent literature by , strict environmental controls are required to ensure regioselectivity[5].

Protocol 1: Synthesis and Isolation of 10-Aminodecanoic Acid Hydrochloride

This protocol is designed as a self-validating system to ensure intermediate purity before progression.

• Hydrobromination: Dissolve 9-decenoic acid in anhydrous toluene. Cool the reactor to a strict window of 5°C to 15°C. Bubble gaseous hydrogen bromide (HBr) through the solution[5].

  • Causality: Toluene is chosen as a non-polar, aprotic solvent that stabilizes the intermediate without participating in the reaction. Maintaining the temperature below 15°C suppresses unwanted radical-induced polymerization of the terminal alkene, ensuring high regioselectivity for 10-bromodecanoic acid[5].

• Amination: React the isolated 10-bromodecanoic acid with an excess of aqueous ammonia (NH3) under elevated heat[5].

• Acidification and Crystallization: Add concentrated hydrochloric acid (HCl) to the aqueous mixture until the pH reaches 2.0, followed by the addition of cold ethanol.

  • Self-Validation Checkpoint: The target molecule is highly crystalline. Upon cooling to 4°C, a dense white precipitate must form. If an oil separates instead of crystals, it indicates the presence of unreacted 9-decenoic acid or residual toluene. The protocol dictates reheating and adjusting the ethanol/water ratio to force proper crystallization.

Caption: Step-by-step synthesis workflow of 10-aminodecanoic acid hydrochloride.

Applications in Drug Development: PROTAC Linkers & Conjugation

In PROTAC development, the linker is not merely a passive tether; its length and flexibility dictate the formation of the ternary complex between the target protein, the PROTAC, and the E3 ligase. According to , 10-aminodecanoic acid provides an optimal 9-carbon spatial distance[2]. When utilized in its Boc-protected form, it enables seamless EDC/HATU-mediated amide bond formation[4].

Table 2: Conjugation Reaction Parameters (PROTAC Synthesis)

Parameter	Phase 1: Carboxyl Coupling (to Target Binder)	Phase 2: Amine Coupling (to E3 Binder)
Reagents	HATU, DIPEA (Base)	NHS-Ester activated E3 Ligand, DIPEA
Solvent	Anhydrous DMF	Anhydrous DMF or DCM
Temperature	Room Temperature (20-25°C)	Room Temperature (20-25°C)
Reaction Time	2 - 4 hours	1 - 2 hours
Yield Expectation	75% - 85%	80% - 90%

Protocol 2: Bifunctional Conjugation using 10-Aminodecanoic Acid HCl

This protocol outlines the sequential coupling required to build a PROTAC molecule.

Phase 1: Carboxyl Activation and Target Binder Coupling

• Dissolve 1.0 eq of 10-aminodecanoic acid HCl in anhydrous DMF.

• Add 1.2 eq of HATU and 3.0 eq of N,N-Diisopropylethylamine (DIPEA).

  • Causality: DIPEA serves a dual, critical purpose here. First, it neutralizes the hydrochloride salt to prevent the acidic proton from quenching the activated ester. Second, it acts as the necessary base for HATU activation[4].

• Add 1.1 eq of the Target Protein Binder (amine-bearing) and stir for 2 hours.

Phase 2: Amine Liberation and E3 Binder Coupling

• To the crude mixture from Phase 1, add 1.1 eq of an NHS-activated E3 Ligase Binder.

• Add an additional 1.0 eq of DIPEA.

  • Causality: The primary amine of the linker must be fully deprotonated to act as a nucleophile against the NHS-ester. Without this neutralization step, the protonated amine remains unreactive, resulting in coupling failure.

Caption: Bifunctional conjugation logic of 10-aminodecanoic acid in PROTAC synthesis.

Analytical Validation Protocols

Trustworthiness in synthetic chemistry relies on self-validating analytical checkpoints. To ensure the integrity of the PROTAC conjugation workflow, the following LC-MS validation logic must be applied between Phase 1 and Phase 2.

• Self-Validation Checkpoint: Monitor the Phase 1 reaction via LC-MS after 2 hours. The disappearance of the 10-aminodecanoic acid peak (m/z 188 for the free base) and the emergence of the mono-coupled product mass confirms successful activation.

• Troubleshooting: If the starting material persists, verify the pH of the solution. A pH < 8 indicates insufficient DIPEA, causing the amine to remain protonated and the HATU activation to stall.

Caption: Self-validating analytical workflow for PROTAC linker conjugation.

References

• Arkema France. "Process for manufacturing aminoundecanoic acid and aminodecanoic acid". U.S. Patent Application US20240083838A1, 2024.

• National Institutes of Health (NIH). "Photoactive Spatial Proximity Probes for Binding Pairs with Epigenetic Marks". PubMed Central (PMC). URL:[Link]

Sources

• 1. Page loading... [guidechem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Boc-10-Aminodecanoic acid | TargetMol [targetmol.com]
• 5. US20240083838A1 - Process for manufacturing aminoundecanoic acid and aminodecanoic acid - Google Patents [patents.google.com]

The Mechanistic Role of 10-Aminodecanoic Acid Hydrochloride in Advanced Molecular Architectures: A Technical Guide

Executive Summary

10-Aminodecanoic acid hydrochloride (CAS 73427-67-5) is rarely the active pharmacophore in a therapeutic system. Instead, it serves as a highly specialized, bifunctional aliphatic conduit. Featuring a 10-carbon hydrophobic chain flanked by a terminal carboxylic acid and a primary amine (stabilized as a hydrochloride salt), its "mechanism of action" is fundamentally physicochemical. It dictates the spatial, thermodynamic, and conformational fate of the macromolecules it joins. This whitepaper dissects the mechanistic role of 10-aminodecanoic acid (10-AD) across three cutting-edge domains: Targeted Protein Degradation (PROTACs), Antimicrobial Peptide (AMP) engineering, and Transdermal Permeation Enhancers.

Mechanism of Action in Targeted Protein Degradation (PROTACs)

In the design of Proteolysis Targeting Chimeras (PROTACs), the linker is not a passive tether; it is an active thermodynamic participant. The 10-carbon aliphatic chain of 10-AD provides a specific extended length (approximately 12–14 Å) and a defined degree of lipophilicity [1].

The Spatial and Entropic Mechanism

For a PROTAC to successfully degrade a target, it must recruit an E3 ubiquitin ligase to the Protein of Interest (POI) to form a productive ternary complex . If a linker is too short, steric clash prevents complexation. If it is too long or excessively hydrophilic, the entropic penalty of restricting the highly flexible chain upon binding prevents complex formation.

Recent developments in Protein Arginine Methyltransferase 1 (PRMT1) degraders demonstrate that incorporating a 10-AD-derived linker facilitates the exact spatial orientation required for PRMT1 and the CRBN/VHL E3 ligase to interact synergistically, maintaining >80% PRMT1 inhibition at 1 μM while enabling robust ubiquitination [2].

Figure 1: Mechanism of 10-aminodecanoic acid as a PROTAC linker facilitating productive ternary complex formation.

Conformational Modulation in Antimicrobial Peptides (AMPs)

When incorporated into the backbone of cyclic peptides or AMP-drug conjugates, 10-AD acts via a thermodynamic mechanism known as hydrophobic collapse [3].

The Thermodynamic Drive

In aqueous physiological environments, the highly hydrophobic 10-carbon chain of 10-AD seeks to minimize its surface area contact with water. This drives the entire peptide structure to fold inward, creating a distinct conformational bias. While this increases the peptide's affinity for bacterial membranes, unconstrained hydrophobic collapse can lead to non-selective insertion into zwitterionic mammalian membranes (hemolysis). Researchers utilize 10-AD to study the dissociation of antibacterial efficacy from hemolytic toxicity, proving that linker length and lipophilicity are master regulators of peptide secondary structure [3], [5].

Figure 2: Thermodynamic mechanism of 10-AD inducing hydrophobic collapse in peptide architectures.

Quantitative Impact of Linker Chemistry on Biological Activity

The chemical nature of the linker directly translates to measurable biological outcomes. Table 1 summarizes the quantitative impact of 10-AD and related aliphatic linkers across different therapeutic modalities.

Table 1: Comparative Impact of Linker Chemistry on Biological Activity

Linker Type	Application Context	Key Quantitative Finding	Mechanistic Consequence
10-Aminodecanoic Acid (C10)	PRMT1 PROTACs	Maintained >80% PRMT1 inhibition at 1 μM [2].	Optimal spatial distance (~12 Å) enables productive PRMT1-CRBN ternary complexation without steric clash.
10-Aminodecanoic Acid (C10)	Cyclic AMPs	High hemolytic activity (low EC50) in unconstrained forms [3].	Strong hydrophobic collapse drives non-selective membrane insertion.
8-Aminooctanoic Acid (C8)	AMP-NSAID Conjugates	Stable α-helical conformation; broad-spectrum MICs [5].	Reduced hydrophobicity compared to C10 prevents excessive aggregation, balancing efficacy and toxicity.
Ammonium Carbamate (from 10-AD)	Transdermal Enhancers	Significant increase in transdermal flux of theophylline [4].	pH-dependent decomposition releases active protonated species, disrupting stratum corneum lipids.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols for utilizing 10-aminodecanoic acid hydrochloride are designed as self-validating systems.

Protocol A: Synthesis of PROTAC Linker Conjugates (Amide Coupling)

Objective: Couple the primary amine of 10-AD hydrochloride to a carboxylic acid-bearing target ligand. Causality Note: We utilize HATU/DIPEA because HATU forms a highly reactive O7-azabenzotriazole ester, which is necessary to overcome the steric hindrance and hydrophobic folding of the C10 aliphatic chain during conjugation.

• Activation: Dissolve the carboxylic acid warhead (1.0 eq) in anhydrous DMF (0.1 M). Add HATU (1.2 eq) and DIPEA (2.0 eq). Stir for 15 minutes at room temperature to allow the active ester to form.

• Conjugation: Add 10-aminodecanoic acid hydrochloride (1.1 eq). Crucial Step: Add an additional 1.1 eq of DIPEA to neutralize the hydrochloride salt, liberating the nucleophilic free amine. Stir at room temperature for 2–4 hours.

• Validation Checkpoint (LC-MS): Inject a 1 μL aliquot into an LC-MS system.

  • System Validation: The reaction is deemed complete only when the extracted ion chromatogram (EIC) shows complete depletion of the starting warhead mass and the emergence of the [M+H]+ peak corresponding to the conjugate. If unreacted warhead remains, spike the reaction with 0.2 eq HATU and 0.5 eq DIPEA.

• Purification: Quench with water, extract with EtOAc, and purify via reverse-phase HPLC.

Protocol B: Solid-Phase Peptide Synthesis (SPPS) Incorporation of 10-AD

Objective: Incorporate 10-AD into a cyclic peptide backbone. Causality Note: Oxyma Pure is selected over HOBt as an additive because it minimizes racemization and significantly enhances the coupling kinetics of highly hydrophobic aliphatic chains on solid support.

• Resin Preparation: Swell Rink Amide resin in DCM/DMF (1:1) for 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 2 x 10 minutes.

  • Validation Checkpoint (Kaiser Test): Remove a few resin beads and apply ninhydrin reagents. A deep blue color validates the successful exposure of free primary amines.

• Coupling: Pre-activate Fmoc-10-aminodecanoic acid (3.0 eq) with DIC (3.0 eq) and Oxyma (3.0 eq) in DMF for 3 minutes. Add the mixture to the resin and agitate for 2 hours at room temperature.

• Validation Checkpoint (Kaiser Test): Wash the resin thoroughly with DMF and DCM. Perform a second Kaiser test.

  • System Validation: The beads must remain yellow (negative). If any blue/green hue is observed, the coupling is incomplete due to the hydrophobic folding of the C10 chain. Do not proceed; perform a second coupling cycle, followed by a capping step with acetic anhydride (10% in DMF) to prevent deletion sequences.

• Cleavage: Cleave the peptide from the resin using TFA/TIPS/H2O (95:2.5:2.5) for 2 hours.

References

• 10-Aminodecanoic acid | PROTAC Linker.MedChemExpress.
• Discovery of the First-in-Class Protein Arginine Methyltransferase 1 PROTAC Degrader.
• Modulation of Backbone Flexibility for Effective Dissociation of Antibacterial and Hemolytic Activity in Cyclic Peptides.ACS Medicinal Chemistry Letters.
• Transkarbams as transdermal permeation enhancers: Effects of ester position and ammonium carbamate formation.
• Structural and functional insights into helical antimicrobial peptide-drug conjugates: a dual-action strategy against infection and inflamm

Molecular weight and pKa values of 10-aminodecanoic acid hydrochloride salt

Physicochemical Characterization of 10-Aminodecanoic Acid Hydrochloride: Molecular Weight and pKa Dynamics

Executive Summary

10-Aminodecanoic acid hydrochloride (CAS: 73427-67-5)[1] is a critical bifunctional aliphatic linker utilized across advanced material sciences and drug development. It serves as a foundational monomer in the step-growth polymerization of medium-chain polyamides (such as Nylon-10)[2], a structural spacer in PROTAC (Proteolysis Targeting Chimera) design, and an ionizable component in lipid nanoparticle (LNP) delivery systems. This whitepaper provides an authoritative analysis of its molecular weight dynamics, acid-base equilibria, and the self-validating analytical workflows required to characterize it accurately.

Molecular Weight Dynamics and Salt Selection Causality

In stoichiometric bioconjugation and polymerization, exact molar equivalence is the primary driver of reaction yield. The free base form, 10-aminodecanoic acid (CAS: 13108-19-5)[3], possesses a chemical formula of C10H21NO2 and a molecular weight of 187.28 g/mol [4].

The Causality of Salt Selection: At standard ambient conditions, the free base exists predominantly as a zwitterion. The resulting electrostatic interactions form a rigid intermolecular lattice, rendering the free base highly insoluble in cold water and most organic solvents. To bypass this thermodynamic barrier, the molecule is synthesized and utilized as a hydrochloride salt (C10H22ClNO2). The addition of the HCl molecule (36.46 g/mol ) yields a total molecular weight of 223.74 g/mol . Protonation of the carboxylate group disrupts the zwitterionic lattice, dramatically enhancing aqueous solvation kinetics and allowing for homogeneous reaction conditions in downstream applications.

Acid-Base Equilibria and Spatial Inductive Effects

10-Aminodecanoic acid is an amphoteric molecule governed by two distinct dissociation constants: a carboxylic acid ( pKa1​ ) and a primary amine ( pKa2​ ).

In short-chain α -amino acids (e.g., glycine), the spatial proximity of the positively charged ammonium group exerts a strong electron-withdrawing inductive effect, significantly lowering the carboxylic acid pKa​ to approximately 2.3. However, in 10-aminodecanoic acid, the 10-carbon aliphatic spacer completely attenuates this inductive effect. Consequently, the functional groups behave as isolated entities. The predicted pKa1​ is 4.78 [5], which perfectly mirrors the dissociation constant of isolated decanoic acid. Similarly, the pKa2​ of the primary amine is approximately 10.6 , characteristic of isolated aliphatic amines like decylamine.

Acid-base speciation of 10-aminodecanoic acid across the pH gradient.

Quantitative Physicochemical Data

The following table summarizes the core quantitative metrics required for formulation and stoichiometric calculations.

Property	10-Aminodecanoic Acid (Free Base)	10-Aminodecanoic Acid Hydrochloride
Chemical Formula	C10H21NO2[4]	C10H22ClNO2
CAS Registry Number	13108-19-5[3]	73427-67-5[1]
Molecular Weight	187.28 g/mol [4]	223.74 g/mol
pKa1​ (Carboxylic Acid)	4.78 ± 0.10[5]	4.78 ± 0.10
pKa2​ (Primary Amine)	~10.6	~10.6
Isoelectric Point (pI)	~7.69	N/A (Dissociates in solution)

Self-Validating Analytical Workflows

To ensure scientific integrity, the characterization of this molecule must rely on self-validating experimental systems rather than theoretical assumptions.

High-Precision Potentiometric pKa Determination

Causality & Mechanism: Thermodynamic dissociation constants are highly temperature-dependent ( ΔG=−RTlnKa​ ). Therefore, titrations must be conducted in a jacketed vessel strictly maintained at 25.0 ± 0.1 °C. Furthermore, the use of degassed, CO2​ -free water is mandatory; dissolved atmospheric CO2​ forms carbonic acid, which introduces phantom inflection points that skew the pKa1​ calculation.

Step-by-Step Protocol:

• Preparation: Dissolve 50.0 mg of 10-aminodecanoic acid hydrochloride in 50.0 mL of degassed, deionized water under a continuous Argon blanket.

• Calibration: Calibrate a glass pH electrode using NIST-traceable buffers (pH 4.00, 7.00, 10.00) at exactly 25.0 °C.

• Titration: Titrate the solution with standardized 0.1 M NaOH in 0.05 mL volumetric increments, allowing 30 seconds for equilibrium stabilization between additions.

• Self-Validation (Gran Plot): Transform the sigmoidal pH-volume data into a linear Gran plot. Validation trigger: If the linear regression R2 is < 0.999, the system flags a calibration drift or carbonate contamination, invalidating the run.

• Back-Titration: Reverse the titration using 0.1 M HCl. Overlapping forward and backward curves validate that no chemical degradation occurred at high pH extremes.

Self-validating potentiometric titration workflow for pKa determination.

Argentometric Validation of Effective Molecular Weight

Causality & Mechanism: Hydrochloride salts are inherently hygroscopic. Absorbed ambient moisture alters the effective molecular weight of the bulk powder. Relying blindly on the theoretical MW (223.74 g/mol ) will lead to stoichiometric imbalances during polymer synthesis or bioconjugation.

Step-by-Step Protocol:

• Preparation: Dissolve an accurately weighed sample (~100 mg) of the HCl salt in 50 mL of 5% nitric acid solution to prevent the precipitation of silver carbonate.

• Titration: Titrate against a standardized 0.1 M AgNO3​ solution using a Silver/Sulfide Ion-Selective Electrode (ISE).

• Self-Validation (Moisture Correction): Calculate the exact mass fraction of chloride. If the empirical chloride content is lower than the theoretical 15.84%, the mass difference is mathematically attributed to absorbed water. The system automatically outputs a corrected "effective molecular weight" factor, validating the exact stoichiometry for downstream synthesis.

References

• 10-Aminodecanoic acid | C10H21NO2 | CID 83150 - PubChem Source: National Center for Biotechnology Information (NCBI) URL:[Link]

• 10-Aminodecanoic acid - CAS Common Chemistry Source: American Chemical Society (ACS) URL:[Link]

• 9-DECENOIC ACID (Nylon-10 Precursor Applications) Source: LookChem URL:[Link]

Sources

• 1. Page loading... [guidechem.com]
• 2. lookchem.com [lookchem.com]
• 3. CAS Common Chemistry [commonchemistry.cas.org]
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• 5. 10-アミノデカン酸 | 13108-19-5 [m.chemicalbook.com]

Thermal Degradation Profile and Stability Analysis of 10-Aminodecanoic Acid Hydrochloride

Executive Summary

10-Aminodecanoic acid is a highly versatile aliphatic chain featuring terminal carboxylic acid and amine groups, making it a critical building block in polymer chemistry and a highly effective PROTAC linker in modern drug discovery[1]. While the free base form is widely utilized, the hydrochloride salt (10-ADAHCl, CAS: 73427-67-5) is frequently synthesized to improve shelf-life, solubility, and oxidative stability.

However, the protonation of the amine group fundamentally alters the molecule's thermodynamic profile. As a Senior Application Scientist, understanding the precise thermal degradation thresholds of 10-ADAHCl is non-negotiable when designing high-temperature manufacturing processes (such as hot-melt extrusion) or solid-phase peptide syntheses. This whitepaper deconstructs the thermal degradation mechanisms of 10-ADAHCl, providing a self-validating analytical framework for its characterization.

Thermodynamic Foundations & Degradation Mechanisms

The thermal stability of an amino acid hydrochloride is governed by a delicate balance between its ionic lattice energy and the covalent bond dissociation energies of its aliphatic backbone. The free base of 10-aminodecanoic acid exhibits a documented melting point of 188.5°C[2]. When converted to the hydrochloride salt, the introduction of the chloride counterion alters the degradation sequence into a multi-stage cascade.

Phase 1: Dehydrohalogenation (190°C – 230°C)

Unlike the free base, the first major thermal event for 10-ADAHCl upon melting is the endothermic dissociation of the ionic bond, leading to the volatilization of hydrogen chloride (HCl) gas. This dehydrohalogenation acts as a catalyst for subsequent degradation events.

Phase 2: Intermolecular Polyamidation (230°C – 300°C)

Once the HCl is liberated, the resulting reactive free base melt undergoes rapid intermolecular condensation. The terminal amino group of one molecule attacks the carboxylic acid of an adjacent molecule. This polyamidation process forms oligomers and releases water as a byproduct[3].

Phase 3: Backbone Scission & Decarboxylation (>300°C)

As temperatures exceed 300°C, the thermal energy surpasses the activation energy required for covalent bond cleavage. The thermal degradation of amines accelerates significantly in this high-temperature regime[4]. The molecule undergoes decarboxylation and deamination, emitting toxic fumes including carbon monoxide, carbon dioxide, and ammonia[3].

Fig 1. Mechanistic pathway of 10-ADAHCl thermal degradation.

Self-Validating Analytical Protocol: TGA-DSC-MS

To accurately map these degradation phases, a hyphenated Thermogravimetric Analysis, Differential Scanning Calorimetry, and Mass Spectrometry (TGA-DSC-MS) workflow is required.

Causality in Experimental Design

• Crucible Selection: Standard aluminum crucibles are strictly prohibited for this assay. The initial thermal event releases HCl gas, which reacts exothermically with aluminum at elevated temperatures, producing aluminum chloride and severely artifacting the DSC heat flow data. High-purity Alumina ( Al2​O3​ ) crucibles must be used to maintain chemical inertness.

• Atmosphere Selection: A high-purity Nitrogen ( N2​ ) purge is mandatory. Running this in an oxidative atmosphere (like air) would convolute the endothermic degradation events with highly exothermic oxidation reactions, making kinetic modeling impossible.

Step-by-Step Methodology

• System Validation (The Trustworthiness Check): Prior to sample analysis, perform a baseline run using empty alumina crucibles to subtract buoyancy effects. Next, run a certified Indium standard. Validation Gate: If the extrapolated onset melting temperature of Indium deviates by >±0.3°C from 156.6°C, the system must automatically halt for recalibration to prevent erroneous data collection.

• Sample Preparation: Accurately weigh 2.0 to 5.0 mg of 10-ADAHCl into an Alumina crucible. Ensure the sample is evenly distributed to prevent thermal lag.

• Purge Phase: Isolate the furnace environment using a Nitrogen purge at a continuous flow rate of 50 mL/min for 15 minutes prior to heating.

• Dynamic Heating: Apply a linear heating rate of 10°C/min from 25°C to 500°C.

• Evolved Gas Analysis: Route the furnace off-gas via a heated transfer line (held at 200°C to prevent condensation) into the Mass Spectrometer. Monitor specific mass-to-charge (m/z) channels: 18 ( H2​O ), 17 ( NH3​ ), 36 ( HCl ), and 44 ( CO2​ ).

Fig 2. Self-validating TGA-DSC-MS experimental workflow.

Quantitative Data Summary

The following table synthesizes the expected quantitative thermal events for 10-ADAHCl, derived from the established thermodynamic behaviors of homologous long-chain amino acids[3].

Temperature Range (°C)	Primary Thermal Event	Expected Mass Loss (%)	Evolved Gas Detected (MS m/z)
25 – 180	Solid-state stability	< 0.5%	None
185 – 210	Melting (Endotherm) & Onset of Dehydrohalogenation	1 – 5%	HCl (36)
210 – 260	Intermolecular Condensation (Polyamidation)	10 – 15%	H2​O (18), HCl (36)
260 – 400	Major Backbone Degradation (Decarboxylation/Deamination)	60 – 80%	CO2​ (44), NH3​ (17), CO (28)
> 400	Carbonaceous Char Formation	Residue (~10%)	None

Note: The exact onset temperatures may shift slightly depending on the heating rate (thermal inertia) and the specific crystalline purity of the synthesized batch.

Sources

• 1. 10-Aminodecanoic acid, 13108-19-5 | BroadPharm [broadpharm.com]
• 2. tetrazolelover.at.ua [tetrazolelover.at.ua]
• 3. benchchem.com [benchchem.com]
• 4. Amine Thermal Degradation [bre.com]

Isoelectric point and zwitterionic behavior of 10-aminodecanoic acid hydrochloride salt

Isoelectric Point and Zwitterionic Behavior of 10-Aminodecanoic Acid Hydrochloride Salt: A Comprehensive Technical Guide

Executive Summary

10-Aminodecanoic acid (10-ADA) is a long-chain ω -amino acid with profound utility in the synthesis of advanced polyamides (e.g., Nylon-10), PROTAC linker engineering, and targeted drug delivery systems. When supplied as a hydrochloride salt (10-ADA·HCl), its dissolution and subsequent behavior in aqueous media are governed by complex acid-base equilibria. Unlike standard α -amino acids, the spatial separation of the ionizable groups in 10-ADA fundamentally alters its inductive landscape. This guide deconstructs the physicochemical causality behind its zwitterionic behavior, details its isoelectric focusing parameters, and provides a self-validating protocol for empirical characterization.

Structural Chemistry and Inductive Isolation

To understand the isoelectric point (pI) of 10-ADA, one must first analyze the thermodynamic dissociation constants ( pKa​ ) of its functional groups.

In standard α -amino acids like glycine, the proximity of the strongly electron-withdrawing protonated amine ( −NH3+​ ) to the carboxylic acid ( −COOH ) significantly increases the acidity of the carboxyl proton, driving the pKa1​ down to approximately 2.3. However, in 10-ADA, the functional groups are separated by a highly hydrophobic decyl chain. This 10-carbon aliphatic spacer acts as an insulating barrier, effectively nullifying the through-bond inductive effect[1].

Consequently, the functional groups behave almost entirely independently:

• The Carboxyl Group ( pKa1​ ): Behaves analogously to isolated aliphatic carboxylic acids (e.g., decanoic acid), yielding a pKa1​ of approximately 4.8.

• The Amino Group ( pKa2​ ): Behaves analogously to isolated primary aliphatic amines (e.g., decylamine), yielding a pKa2​ of approximately 10.5[2].

When 10-ADA is formulated as a hydrochloride salt (3)[3], the molecule is locked into its fully protonated, cationic state prior to solvation. This salt form ensures high aqueous solubility and stability, preventing the premature auto-polymerization that free ω -amino acids occasionally undergo.

Zwitterionic Speciation Pathway

The transition of 10-ADA·HCl through its various ionization states is strictly pH-dependent. The isoelectric point (pI)—the pH at which the molecule carries no net electrical charge—is calculated as the arithmetic mean of the two pKa​ values bounding the neutral zwitterion:

pI=2pKa1​+pKa2​​=24.8+10.5​=7.65

At physiological pH (7.4), 10-ADA exists predominantly in its zwitterionic form, making it highly compatible with biological membranes and aqueous assay buffers[4].

Fig 1: pH-dependent speciation of 10-aminodecanoic acid highlighting the central zwitterionic state.

Quantitative Physicochemical Summary

The following table synthesizes the core physicochemical parameters of 10-ADA·HCl critical for formulation and analytical chemistry.

Parameter	Value	Causality / Technical Note
Molecular Weight (Salt)	223.74 g/mol	Includes the HCl adduct; critical for precise molarity calculations.
pKa1​ (-COOH)	~4.8	Reflects the absence of inductive electron withdrawal from the amine[1].
pKa2​ ( −NH3+​ )	~10.5	Characteristic of an isolated, unhindered primary aliphatic amine[2].
Isoelectric Point (pI)	~7.65	Point of minimum aqueous solubility; net charge is exactly zero.
Net Charge at pH 7.4	~0 (Zwitterionic)	Optimal for physiological assays; minimizes non-specific electrostatic binding.

Self-Validating Protocol: Potentiometric Determination of pI

To empirically verify the pKa​ and pI of 10-ADA·HCl, a standard titration is insufficient. High- pKa​ primary amines ( pKa​>10 ) are highly susceptible to atmospheric CO2​ interference. CO2​ dissolves into the basic solution to form a bicarbonate buffer system, which artificially depresses the observed pH and skews the pKa2​ calculation.

To guarantee trustworthiness, the following methodology employs a degassed environment and a back-titration validation loop to ensure no irreversible precipitation or degradation occurs during the assay.

Step-by-Step Methodology

• Sample Preparation: Weigh exactly 22.37 mg of 10-ADA·HCl (0.1 mmol) and dissolve in 10 mL of extensively degassed, deionized water to create a 10 mM solution. The initial pH will be acidic (pH ~3.0) due to the complete dissociation of the HCl salt.

• Atmospheric Control: Seal the titration vessel and introduce a continuous, gentle nitrogen ( N2​ ) blanket over the liquid surface. Maintain the temperature at exactly 25°C using a water jacket, as pKa​ values are highly temperature-dependent.

• Forward Titration: Titrate the solution using standardized 0.1 M NaOH in 0.05 mL increments. Record the pH after equilibrium is reached at each step. Continue until the pH reaches 11.5.

• Back-Titration (Validation Step): Immediately reverse the titration using standardized 0.1 M HCl back down to pH 3.0.

  • Causality Check: If the forward and reverse titration curves do not perfectly overlay (hysteresis), it indicates that either atmospheric CO2​ contaminated the system, or the zwitterion precipitated out of solution at its pI.

• Data Extraction: Plot the first derivative of the titration curve ( ΔpH/ΔV ). The peaks of the derivative correspond to the equivalence points. The pH at the half-equivalence points yields pKa1​ and pKa2​ .

Fig 2: Self-validating potentiometric titration workflow incorporating hysteresis validation.

Implications in Drug Development

For drug development professionals, the zwitterionic nature of 10-ADA at physiological pH is highly advantageous. When utilized as a linker in Proteolysis Targeting Chimeras (PROTACs), the 10-carbon chain provides optimal spatial flexibility between the E3 ligase ligand and the target protein ligand. Because the linker itself can be synthesized from the hydrochloride salt, understanding its isoelectric behavior allows formulation scientists to predict the solubility profile of the final PROTAC molecule, ensuring it does not prematurely precipitate in the bloodstream prior to cellular penetration.

Sources

• 1. The pKa effects of the carboxylic acid in N-methacryloyl-omega-amino acid on the demineralization and bond strengths to the teeth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tetrazolelover.at.ua [tetrazolelover.at.ua]
• 3. Page loading... [guidechem.com]
• 4. Help [dbaasp.org]

Protocols & Analytical Methods

10-aminodecanoic acid hydrochloride salt in solid-phase peptide synthesis

Application Note & Protocols

Topic: Incorporation of 10-Aminodecanoic Acid as a Hydrophobic Spacer in Fmoc-Based Solid-Phase Peptide Synthesis

Audience: Researchers, scientists, and drug development professionals engaged in peptide chemistry and synthesis.

Abstract: Solid-Phase Peptide Synthesis (SPPS) is a cornerstone technique for the creation of custom peptides for therapeutic, diagnostic, and research applications.[1] Beyond the canonical amino acids, the incorporation of non-standard building blocks, such as spacers and linkers, is critical for modulating the physicochemical properties and biological functions of synthetic peptides.[2] This document provides a detailed guide on the use of 10-aminodecanoic acid, a bifunctional long-chain aliphatic molecule, as a hydrophobic spacer in Fmoc-based SPPS. We will explore the rationale for its use, its impact on peptide structure, and provide validated, step-by-step protocols for its successful incorporation, cleavage, and analysis.

Part 1: Scientific Principles and Rationale

The Strategic Role of Spacers in Peptide Design

Spacers are molecular bridges inserted within a peptide sequence or between a peptide and another moiety (e.g., a fluorescent dye, a lipid, or a solid support).[2] Their inclusion is a strategic choice aimed at achieving specific outcomes:

• Steric Hindrance Reduction: Spacers physically separate functional domains, ensuring they can fold or interact with their targets without interfering with each other.[2]

• Solubility Modulation: The chemical nature of the spacer can significantly alter the overall solubility of the peptide. Hydrophilic spacers like polyethylene glycol (PEG) can enhance solubility in aqueous media, while hydrophobic spacers can be used to promote interaction with lipid membranes or other nonpolar environments.[2][3]

• Conformational Control: Flexible spacers provide rotational freedom, allowing linked domains to adopt optimal orientations. Conversely, rigid spacers can lock a peptide into a specific, bioactive conformation.[4]

• Preventing Aggregation: For difficult or hydrophobic sequences, a spacer can distance the growing peptide chain from the resin support, mitigating aggregation issues that can hinder synthesis efficiency.[5][6]

Properties and Advantages of 10-Aminodecanoic Acid

10-Aminodecanoic acid is an ω-amino acid featuring a ten-carbon aliphatic chain, terminated by an amino group at one end and a carboxylic acid at the other.[7][8] This structure makes it an ideal building block for SPPS.

• Bifunctionality: It can be treated as a non-standard amino acid. The carboxylic acid can be activated for coupling to a free amine, and its own amino group (once deprotected) can serve as the nucleophile for the next coupling cycle.

• Hydrophobicity: The C10 alkyl chain imparts significant hydrophobicity. This is advantageous for synthesizing peptides intended to act as membrane-anchors, lipidated peptides, or as linkers in Proteolysis Targeting Chimeras (PROTACs).[7][8][9]

• Defined Length and Flexibility: Unlike polymeric spacers like PEG which can have polydispersity, 10-aminodecanoic acid provides a precise, well-defined length, which is crucial for structure-activity relationship (SAR) studies.[3]

The compound is typically supplied as a hydrochloride salt for improved stability and handling. The salt is neutralized in situ during the coupling reaction by the addition of a non-nucleophilic base.

Part 2: Experimental Protocols & Methodologies

This section details the manual incorporation of a single 10-aminodecanoic acid unit into a peptide sequence using standard Fmoc/tBu chemistry.

Materials and Reagents

• Resin: Pre-loaded Wang or Rink Amide resin appropriate for the desired C-terminal functionality.

• Protected Amino Acids: Standard Fmoc-protected amino acids with acid-labile side-chain protecting groups (e.g., Boc, tBu, Trt).

• Spacer: Fmoc-10-aminodecanoic acid.

• Solvents: N,N-Dimethylformamide (DMF, peptide synthesis grade), Dichloromethane (DCM).

• Deprotection Solution: 20% (v/v) piperidine in DMF.

• Coupling Reagents:

  • Activator: HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) or HATU.

  • Base: N,N-Diisopropylethylamine (DIPEA).

• Washing Solvents: DMF, DCM.

• Cleavage Cocktail: Reagent B (TFA/Phenol/H₂O/TIPS, 88:5:5:2 v/w/v/v) or similar standard TFA-based cocktail.[3]

• Precipitation/Wash: Cold diethyl ether.

• Analysis: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) system, Mass Spectrometer (e.g., MALDI-TOF or ESI-MS).

Workflow Visualization

The core process of SPPS is cyclical, involving repeated steps of deprotection, washing, coupling, and further washing.

Caption: General workflow for a single cycle in Fmoc-based solid-phase peptide synthesis.

Protocol: Incorporation of Fmoc-10-Aminodecanoic Acid

This protocol assumes the synthesis is proceeding on a 0.1 mmol scale. Adjust volumes accordingly for different scales.

• Resin Preparation:

  • Place the resin-bound peptide in a suitable reaction vessel.

  • Swell the resin in DMF for 30 minutes.

• Fmoc Deprotection:

  • Drain the DMF.

  • Add 20% piperidine in DMF to the resin and agitate for 3 minutes. Drain.

  • Add a fresh portion of 20% piperidine in DMF and agitate for 10-15 minutes to ensure complete removal of the Fmoc group.[10]

  • Drain the solution and wash the resin thoroughly with DMF (5 x 1 min) followed by DCM (2 x 1 min) and DMF (2 x 1 min) to remove all traces of piperidine.

• Activation and Coupling of the Spacer:

  • In a separate vial, prepare the coupling solution. Dissolve Fmoc-10-aminodecanoic acid and an activator like HBTU in DMF. Add DIPEA and vortex briefly. The causality here is critical: HBTU rapidly activates the carboxylic acid of the spacer, making it highly susceptible to nucleophilic attack by the free amine on the resin. DIPEA neutralizes the amine salt and drives the reaction forward.[10][11]

  • Refer to the table below for recommended reagent stoichiometry.

  Table 1: Reagent Stoichiometry for Coupling (0.1 mmol Scale)

  Reagent	Equivalents (relative to resin)	Amount for 0.1 mmol	Purpose
  Fmoc-10-aminodecanoic acid	3.0	0.3 mmol	The building block to be added.
  HBTU	2.9	0.29 mmol	Activates the carboxylic acid for coupling.
  DIPEA	6.0	0.6 mmol	Base to facilitate the coupling reaction.

  | DMF | - | ~2 mL | Solvent for the reaction. |

  • Add the activated spacer solution to the deprotected resin.

  • Agitate the mixture for 1-2 hours at room temperature. For sterically hindered couplings, microwave-assisted synthesis can be employed to drive the reaction to completion.[12]

• Monitoring and Washing:

  • Perform a qualitative test (e.g., Kaiser test) to confirm the absence of free primary amines.[13] A negative result (yellow beads) indicates successful coupling. If the test is positive (blue beads), a second coupling (recoupling) may be necessary.

  • Once the coupling is complete, drain the reaction solution and wash the resin thoroughly with DMF (3 x 1 min) and DCM (3 x 1 min). The resin is now ready for the next deprotection and coupling cycle.

Visualization of Spacer Incorporation

Caption: Schematic of the coupling reaction for 10-aminodecanoic acid in SPPS.

Protocol: Final Cleavage and Purification

• Final Deprotection: After the final amino acid is coupled, perform a final Fmoc deprotection as described in step 2.2.

• Resin Washing and Drying: Wash the resin thoroughly with DCM and dry it under a vacuum for at least 1 hour.

• Cleavage:

  • Add the cleavage cocktail (e.g., Reagent B) to the dried resin in a fume hood.

  • Agitate at room temperature for 2-3 hours. This step simultaneously cleaves the peptide from the resin and removes the side-chain protecting groups.[14][15]

• Peptide Precipitation:

  • Filter the resin and collect the filtrate into a centrifuge tube containing cold diethyl ether.

  • A white precipitate (the crude peptide) should form. Centrifuge to pellet the peptide.

  • Wash the peptide pellet with cold ether two more times to remove scavengers and cleaved protecting groups.

• Purification and Characterization:

  • Dissolve the crude peptide in a suitable solvent (e.g., a water/acetonitrile mixture with 0.1% TFA).

  • Purify the peptide using preparative RP-HPLC.[3]

  • Analyze the collected fractions by analytical RP-HPLC for purity and by mass spectrometry to confirm the correct molecular weight.

References

• CEM Corporation. (n.d.). Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids. Retrieved from [Link]

• Beier, M., & Messinger, J. (1998). Improvements in solid-phase synthesis of peptides and related compounds. Google Patents (WO1998017677A1).

• LifeTein. (2025, May 14). What Spacers Should I Use in My Peptides?. Retrieved from [Link]

• Reddit r/Biochemistry. (2021, May 3). Can you couple a non-amino acid to a solid phase peptide? Has anyone even tried?. Retrieved from [Link]

• Thieme. (n.d.). 10.15 Synthesis of Peptides Containing an Aromatic Spacer. Retrieved from [Link]

• Luce, A. C., et al. (2022). Side-Chain Unprotected Fmoc-Arg/His/Tyr-OH Couplings and Their Application in Solid-Phase Peptide Synthesis through a Minimal-Protection/Green Chemistry Strategy. ACS Publications. Retrieved from [Link]

• Lee, C. M., et al. (2003). Solid phase method for the synthesis of peptide-spacer-lipid conjugates, conjugates synthesized thereby and targeted liposomes containing the same. Google Patents (EP1319667A2).

• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). Retrieved from [Link]

• Isidro-Llobet, A., et al. (2019). Safety-Catch Linkers for Solid-Phase Peptide Synthesis. PMC - NIH. Retrieved from [Link]

• Lauer, I., et al. (2020). Linker molecule and use thereof in methods for purifying peptides. Google Patents (US10954266B2).

• Amblard, M., et al. (2006). Methods and protocols of modern solid phase peptide synthesis. Humana Press. Retrieved from [Link]

• Chakraborty, A., & Adhikari, T. (2021). Different types of resin and linkers used in SPPS. ResearchGate. Retrieved from [Link]

• Beyermann, M. (2004). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Springer Nature Experiments. Retrieved from [Link]

• Royal Society of Chemistry. (2014). Experimental procedures Solid phase peptide synthesis (SPPS). Retrieved from [Link]

• AAPPTec. (n.d.). Guide to Solid Phase Peptide Synthesis. Retrieved from [Link]

• Nowick, J. S. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory.

Sources

• 1. Solid Phase Peptide Synthesis (SPPS) explained - Bachem [bachem.com]
• 2. lifetein.com [lifetein.com]
• 3. benchchem.com [benchchem.com]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. WO1998017677A1 - Improvements in solid-phase synthesis of peptides and related compounds - Google Patents [patents.google.com]
• 6. Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences | Springer Nature Experiments [experiments.springernature.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. 10-Aminodecanoic acid, 13108-19-5 | BroadPharm [broadpharm.com]
• 9. EP1319667A2 - Solid phase method for the synthesis of peptide-spacer-lipid conjugates, conjugates synthesized thereby and targeted liposomes containing the same - Google Patents [patents.google.com]
• 10. rsc.org [rsc.org]
• 11. chemistry.du.ac.in [chemistry.du.ac.in]
• 12. Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids [cem.com]
• 13. peptide.com [peptide.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. benchchem.com [benchchem.com]

Application Note: Preparation and Handling of 10-Aminodecanoic Acid Hydrochloride Stock Solutions

Introduction & Mechanistic Overview

10-Aminodecanoic acid is a highly versatile, medium-chain aliphatic bifunctional linker widely utilized in bioconjugation, peptide synthesis, and the development of Proteolysis Targeting Chimeras (PROTACs)[1],[2]. Featuring a ten-carbon hydrophobic alkyl spacer, it provides optimal steric separation between conjugated moieties, minimizing steric hindrance while maintaining membrane permeability in cellular assays.

Causality of the Hydrochloride Salt Selection: While the free base of 10-aminodecanoic acid (CAS: 13108-19-5) is commonly available[3], formulating and storing it as a hydrochloride salt (CAS: 73427-67-5) offers critical advantages for stock solution stability. In its free base form, the terminal primary amine and carboxylic acid can undergo spontaneous intermolecular self-condensation, leading to unwanted polymerization over time. The addition of hydrochloric acid protonates the amine group (forming −NH3+​Cl− ), rendering it non-nucleophilic during storage. Furthermore, the HCl salt disrupts the stable zwitterionic crystal lattice of the free amino acid, dramatically increasing its solubility in both aqueous buffers and polar aprotic solvents like Dimethyl Sulfoxide (DMSO).

Physicochemical Properties & Quantitative Data

Understanding the exact mass and solubility limits is critical for accurate molarity calculations and successful downstream coupling[4].

Property	10-Aminodecanoic Acid (Free Base)	10-Aminodecanoic Acid Hydrochloride
CAS Number	13108-19-5	73427-67-5
Molecular Formula	C10​H21​NO2​	C10​H21​NO2​⋅HCl
Molecular Weight	187.28 g/mol	223.74 g/mol
Aqueous Solubility	Limited (Zwitterionic at neutral pH)	Highly Soluble (>50 mg/mL)
DMSO Solubility	Moderate	Highly Soluble (Recommended for coupling)
Storage Temperature	-20°C (Desiccated)	-20°C (Desiccated)

Logical Workflow for Stock Solution Preparation

The following decision tree illustrates the workflow for preparing the stock solution, emphasizing solvent selection based on the specific requirements of downstream bioconjugation chemistry.

Workflow for preparing and storing 10-aminodecanoic acid HCl stock solutions.

Step-by-Step Protocol: Preparation of a 100 mM Stock Solution

This protocol establishes a self-validating system to ensure the integrity and precise concentration of the 100 mM stock solution.

Materials Required:

• 10-Aminodecanoic acid hydrochloride (MW: 223.74 g/mol )

• Anhydrous DMSO (≥99.9% purity, sealed under argon) OR Molecular Biology Grade Water.

• Analytical balance (0.1 mg precision).

Procedure:

• Equilibration: Remove the vial of 10-aminodecanoic acid HCl from -20°C storage and allow it to equilibrate to room temperature (approximately 30 minutes) inside a desiccator.

  • Causality: Opening a cold vial introduces atmospheric moisture condensation. Moisture can prematurely hydrolyze downstream coupling reagents (like NHS esters) when the stock is utilized[1].

• Weighing: Weigh exactly 22.37 mg of the hydrochloride salt into a sterile, static-free microcentrifuge tube.

• Solvent Addition: Add exactly 1.0 mL of Anhydrous DMSO (for organic coupling) or Water (for aqueous assays).

  • Causality: DMSO is preferred for PROTAC synthesis because subsequent amide bond formations require strictly anhydrous conditions to prevent competitive hydrolysis of the active ester[2].

• Dissolution & Self-Validation: Vortex the mixture vigorously for 60 seconds. If the solution is not entirely clear, sonicate in a water bath at room temperature for 2-5 minutes.

  • Self-Validation Check: Hold the tube against a dark background. The solution must be optically clear. Any turbidity indicates moisture contamination in the DMSO (causing salt precipitation) or incomplete dissolution.

• Aliquoting: Divide the 100 mM stock into 50 µL to 100 µL single-use aliquots.

  • Causality: Repeated freeze-thaw cycles introduce moisture and physically degrade the compound. Single-use aliquots preserve the anhydrous integrity of the batch.

• Storage: Flush the headspace of each tube with Argon or Nitrogen gas, seal tightly, and store at -20°C.

Downstream Applications: Activation and Bioconjugation

When utilizing the 10-aminodecanoic acid HCl stock in PROTAC synthesis or bioconjugation, the hydrochloride salt must be neutralized in situ to liberate the nucleophilic primary amine[2].

Stepwise bioconjugation pathway using 10-aminodecanoic acid as a PROTAC linker.

Mechanistic Insight for Conjugation: To initiate coupling, a non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA) must be added to the reaction mixture (typically 2-3 molar equivalents relative to the linker). This neutralizes the HCl salt, converting the dormant −NH3+​ back to the reactive −NH2​ state, allowing it to attack activated esters (e.g., NHS esters) or carbonyls[1],[2]. The terminal carboxylic acid can subsequently be activated using EDC/NHS or HATU to couple with another amine-bearing ligand, effectively bridging a target protein ligand and an E3 ubiquitin ligase ligand.

Troubleshooting & Quality Control

• Issue: Precipitation upon addition to aqueous buffers.

  • Causality: If the stock was prepared in DMSO and added rapidly to a high-salt aqueous buffer, the sudden change in dielectric constant can cause the hydrophobic 10-carbon chain to aggregate.

  • Solution: Add the DMSO stock dropwise under continuous vortexing, or pre-dilute the stock in a 50% DMSO/Water mixture before final addition to the buffer.

• Issue: Low coupling efficiency in downstream amide bond formation.

  • Causality: Failure to neutralize the hydrochloride salt. The amine remains protonated and non-nucleophilic.

  • Self-Validation Check: Spot 1 µL of the reaction mixture onto wet pH paper. It must read slightly basic (pH 8.0 - 8.5) to ensure the amine is fully deprotonated. Add additional DIPEA if the environment is acidic or neutral.

References

• Title: 10-Aminodecanoic acid - CAS Common Chemistry Source: CAS (American Chemical Society) URL: [Link]

• Title: 10-Aminodecanoic acid | C10H21NO2 | CID 83150 Source: PubChem (National Institutes of Health) URL: [Link]

Sources

• 1. 10-Aminodecanoic acid, 13108-19-5 | BroadPharm [broadpharm.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. CAS Common Chemistry [commonchemistry.cas.org]
• 4. 10-Aminodecanoic acid | C10H21NO2 | CID 83150 - PubChem [pubchem.ncbi.nlm.nih.gov]

10-aminodecanoic acid hydrochloride salt as a crosslinking agent in hydrogels

Application Note: 10-Aminodecanoic Acid Hydrochloride as a Heterobifunctional Aliphatic Spacer in Elastomeric Composite Hydrogels

Executive Summary & Mechanistic Insights

The development of composite biopolymer hydrogels (e.g., Hyaluronic Acid crosslinked with Gelatin or Chitosan) is foundational to tissue engineering and controlled drug release. Traditionally, these networks are synthesized using zero-length crosslinkers via direct EDC/NHS coupling. However, direct coupling of two high-molecular-weight polymer backbones suffers from severe steric hindrance, resulting in low crosslinking efficiency and macroscopically brittle hydrogels.

To engineer around this limitation, 10-aminodecanoic acid hydrochloride (10-ADAH) is utilized as a heterobifunctional aliphatic spacer. Featuring a primary amine at one terminus and a carboxylic acid at the other, separated by a 10-carbon ( C10​ ) hydrophobic chain, 10-ADAH fundamentally alters the mechanical and kinetic landscape of the hydrogel .

The Causality of the Aliphatic Advantage:

• Steric Relief & Kinetic Enhancement: By first grafting 10-ADAH onto a carboxylated polymer (e.g., Hyaluronic Acid), the reactive carboxyl group is extended 10 carbons away from the bulky polymer backbone. This spatial extension relieves steric strain, significantly increasing the collision frequency and reaction kinetics when the secondary aminated polymer is introduced .

• Elastomeric Toughening via Hydrophobic Microdomains: Unlike hydrophilic spacers (e.g., PEG), the C10​ aliphatic chains of 10-ADAH are highly hydrophobic. In an aqueous hydrogel network, these chains aggregate to minimize water contact, forming transient physical crosslinks (hydrophobic microdomains). This dual-network architecture—combining covalent amide bonds with physical hydrophobic interactions—dissipates mechanical stress, transforming a brittle matrix into a highly stretchable elastomer .

• Hydrolytic Shielding: The hydrophobic pockets physically repel water molecules from the adjacent covalent amide bonds, slowing down bulk hydrolytic degradation and extending the hydrogel's in vivo residence time.

Experimental Protocol: Self-Validating Synthesis Workflow

This two-phase protocol describes the synthesis of a Hyaluronic Acid (HA) and Gelatin interpenetrating network using 10-ADAH as the bridging spacer. The protocol relies on deliberate pH shifts to validate and drive the specific bioconjugation chemistry .

Materials Required

• Sodium Hyaluronate (HA, ~1.5 MDa)

• Gelatin (Type A, ~300 Bloom)

• 10-Aminodecanoic acid hydrochloride (10-ADAH)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-Hydroxysuccinimide (NHS)

• 0.1 M MES Buffer (pH 5.5) and 1X PBS (pH 7.4)

Phase 1: Spacer Grafting (Synthesis of HA-10-ADAH)

• Polymer Dissolution: Dissolve 1.0 g of HA in 100 mL of 0.1 M MES buffer (pH 5.5).

  • Causality: MES is chosen because it lacks primary amines that would compete in the reaction. A pH of 5.5 is critical because EDC is most stable and efficient at forming the active O-acylisourea intermediate in slightly acidic conditions.

• Primary Activation: Add EDC and NHS to the HA solution at a 1:4:4 molar ratio (HA carboxylate : EDC : NHS). Stir continuously for 30 minutes at room temperature to form the stable HA-NHS ester.

• Spacer Conjugation: Add a 5-fold molar excess of 10-ADAH to the activated HA solution. Immediately adjust the pH of the solution to 7.4 using 1 M NaOH.

  • Causality: At pH 5.5, the primary amine of 10-ADAH is protonated ( NH3+​ ) and is a poor nucleophile. Raising the pH to 7.4 deprotonates the amine ( NH2​ ), allowing it to efficiently attack the NHS-ester and form a covalent amide bond.

• Purification: Transfer the solution to a dialysis membrane (MWCO 3,500 Da) and dialyze against distilled water for 48 hours (changing water every 12 hours) to remove unreacted EDC, NHS, and free 10-ADAH. Lyophilize the purified HA-10-ADAH conjugate.

Phase 2: Secondary Crosslinking (Hydrogel Formation)

• Secondary Activation: Dissolve the lyophilized HA-10-ADAH conjugate in 50 mL of MES buffer (pH 5.5). Add EDC and NHS (1:2:2 molar ratio relative to the extended spacer carboxyls) and stir for 30 minutes.

• Network Integration: In a separate beaker, dissolve 1.0 g of Gelatin in 50 mL of PBS (pH 7.4) at 37°C.

• Gelation: Rapidly mix the activated HA-10-ADAH solution with the Gelatin solution. Cast the mixture into Teflon molds. The extended aliphatic spacer ensures rapid nucleophilic attack by the Gelatin amines, typically resulting in complete gelation within 10–15 minutes.

Quantitative Data Presentation

The integration of the 10-ADAH spacer fundamentally improves the physiochemical properties of the hydrogel compared to traditional zero-length crosslinking methods.

Parameter	Direct Crosslinking (HA-Gelatin)	10-ADAH Spacer (HA-10-ADAH-Gelatin)	Mechanistic Causality
Gelation Time (min)	45 ± 5	12 ± 2	Relief of steric hindrance accelerates crosslinking kinetics.
Compressive Modulus (kPa)	15.2 ± 1.8	68.4 ± 4.1	Hydrophobic C10​ microdomains provide physical reinforcement.
Elongation at Break (%)	120%	480%	Flexible 10-carbon spacer allows polymer chain sliding under stress.
Degradation Time (Days)	7	24	Hydrophobic shielding protects amide bonds from rapid hydrolysis.
Hydrophobic Drug Encapsulation	< 5%	42%	Aliphatic cores act as partitioning depots for lipophilic molecules.

Visualizations

Chemical reaction pathway for 10-ADAH mediated hydrogel crosslinking.

Step-by-step experimental workflow for synthesizing 10-ADAH crosslinked hydrogels.

References

• Zhang, et al. "Enteric elastomers." US Patent 10413507B2, Google Patents, 2019.

• Sumit Biosciences. "Comprehensive Drug Delivery Survey: EDC and NHS Coupling Guidelines." Sumit Biomedical. Available at:[Link]

Application Note: HPLC Method Development for 10-Aminodecanoic Acid Hydrochloride Salt

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals Content Type: Advanced Method Development Guide & Validated Protocols

Introduction & Chemical Profiling

10-Aminodecanoic acid (10-ADA) is a highly versatile bifunctional aliphatic building block, increasingly utilized in the synthesis of PROTAC linkers, polyamides, and advanced drug delivery systems[1]. Supplied commonly as a hydrochloride salt ( NH3+​−(CH2​)9​−COOH⋅Cl− ), this molecule presents a unique set of chromatographic challenges:

• Lack of Chromophore: The absence of a conjugated π -system or aromatic ring renders standard UV detection (e.g., 254 nm) ineffective. While low-UV detection (205–210 nm) is possible, it is highly susceptible to baseline drift from mobile phase absorbance and matrix interference.

• Amphiphilic & Zwitterionic Nature: The long hydrophobic decyl chain (C10) strongly interacts with reversed-phase (RP) stationary phases, while the terminal amine and carboxylic acid groups dictate its pH-dependent ionization.

• Counter-Ion Effects: The presence of the chloride counter-ion lowers the localized pH of the sample diluent, requiring robust buffer capacity to prevent peak splitting or retention time shifts.

Methodological Rationale (The "Why")

To establish a self-validating analytical system, we must bypass the limitations of low-UV detection. This guide details two orthogonal, field-proven methodologies:

• Method A (Direct Analysis): Ion-Pairing Reversed-Phase HPLC with Charged Aerosol Detection (IP-RP-HPLC-CAD). This method leverages the universal response of CAD for non-volatile analytes, eliminating the need for derivatization[2][3]. Heptafluorobutyric acid (HFBA) is utilized as a volatile ion-pairing agent to shield residual silanols and enhance the retention of the protonated amine[4].

• Method B (Trace Analysis): Pre-column Derivatization with FMOC-Cl followed by RP-HPLC-UV/Fluorescence. This method introduces a strong fluorophore to the primary amine, enabling ultra-high sensitivity (sub-ng/mL) required for bioanalysis or trace impurity profiling[1].

Analytical Strategy Workflow

The selection between direct CAD analysis and FMOC derivatization depends entirely on the sample matrix and required Limit of Quantitation (LOQ).

Figure 1: Decision matrix for selecting the appropriate HPLC methodology for 10-ADA analysis.

Protocol A: Direct Analysis via IP-RP-HPLC-CAD

This protocol is designed for the assay and purity determination of bulk 10-ADA HCl salt. The use of a Charged Aerosol Detector (CAD) provides a near-uniform response for all non-volatile species[5].

Chromatographic Conditions

Parameter	Specification / Setting	Rationale
Column	Waters XBridge C18, 150 x 4.6 mm, 3.5 µm	High carbon load for hydrophobic retention; stable at low pH.
Mobile Phase A	0.1% HFBA in LC-MS Grade Water	HFBA acts as a volatile ion-pairing agent for the amine[4].
Mobile Phase B	0.1% HFBA in Acetonitrile	Volatile organic modifier required for CAD compatibility[2].
Flow Rate	1.0 mL/min	Optimal nebulization efficiency for the CAD.
Column Temp	40°C	Reduces mobile phase viscosity and improves mass transfer.
Injection Vol	10 µL	Balances sensitivity with column loading capacity.
Detector	CAD (Evaporation Temp: 35°C)	Power Function Value (PFV) set to 1.0-1.3 to linearize response[3].

Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
2.0	95	5
12.0	10	90
15.0	10	90
15.1	95	5
20.0	95	5

Step-by-Step Execution & Self-Validation

• Diluent Preparation: Prepare a 50:50 (v/v) Water:Methanol mixture. Causality: The C10 chain limits solubility in pure water, while the zwitterionic core limits solubility in pure organics. The 50:50 blend ensures complete solvation.

• Standard Preparation: Accurately weigh 10.0 mg of 10-ADA HCl reference standard into a 10 mL volumetric flask. Dissolve and make up to volume with the diluent (1.0 mg/mL).

• System Suitability Test (SST): Inject the diluent as a blank. Validation Check: Ensure no ghost peaks elute at the expected retention time of 10-ADA (typically ~8.5 min).

• Linearity Check: Inject standard solutions ranging from 10 µg/mL to 1000 µg/mL. Validation Check: Because CAD is a mass-flow dependent, non-linear detector, apply a quadratic fit or use the internal Power Transformation Algorithm (PFV) to achieve R2≥0.995 [3].

Protocol B: Trace Analysis via FMOC-Cl Derivatization

For pharmacokinetic studies or trace impurity profiling, 10-ADA must be derivatized. 9-Fluorenylmethoxycarbonyl chloride (FMOC-Cl) reacts rapidly with primary amines under mildly basic conditions to form a highly stable, UV/Fluorescence-active carbamate.

Figure 2: Pre-column derivatization pathway of 10-ADA with FMOC-Cl, including the critical quenching step.

Derivatization Protocol

• Buffer Preparation: Prepare 0.1 M Sodium Borate buffer, adjusted to pH 8.5 with 0.1 M NaOH. Causality: The amine must be deprotonated ( NH2​ ) to act as a nucleophile. The HCl salt of 10-ADA will consume base; the 0.1 M buffer ensures the pH remains stable at 8.5.

• Reagent Preparation: Dissolve 15 mg of FMOC-Cl in 10 mL of anhydrous Acetonitrile (1.5 mg/mL). Prepare fresh daily to prevent hydrolysis to FMOC-OH.

• Reaction: In a 2 mL amber autosampler vial, mix 100 µL of 10-ADA sample, 100 µL of Borate Buffer, and 200 µL of FMOC-Cl solution.

• Incubation: Vortex for 10 seconds and incubate at room temperature for exactly 20 minutes.

• Quenching (Critical Step): Add 50 µL of 1% Glycine solution in water. Causality: Unreacted FMOC-Cl will hydrolyze into FMOC-OH, which forms a massive interfering peak in the chromatogram. Glycine rapidly consumes excess FMOC-Cl, shifting the artifact peak to the solvent front.

Chromatographic Conditions (RP-HPLC-UV/FL)

Parameter	Specification / Setting
Column	Thermo Acclaim C18, 150 x 4.6 mm, 3 µm
Mobile Phase A	0.1% Trifluoroacetic acid (TFA) in Water
Mobile Phase B	0.1% TFA in Acetonitrile
Gradient	40% B to 100% B over 15 minutes
Detector (UV)	265 nm (Primary quantitation)
Detector (FL)	Excitation: 260 nm / Emission: 315 nm (Trace analysis)

Method Validation & Data Presentation

To ensure regulatory compliance (ICH Q2(R2)), the developed methods should be validated against the following target parameters. The table below synthesizes the expected quantitative performance of both self-validating systems.

Validation Parameter	Method A (CAD) Expected Results	Method B (FMOC-FL) Expected Results
Linearity Range	5.0 – 500 µg/mL (Quadratic/PFV)	1.0 – 500 ng/mL (Linear)
Limit of Detection (LOD)	~1.0 µg/mL	~0.1 ng/mL
Limit of Quantitation (LOQ)	~5.0 µg/mL	~1.0 ng/mL
Precision (%RSD, n=6)	≤ 2.0%	≤ 3.5%
Accuracy (Recovery)	98.0% – 102.0%	95.0% – 105.0%
Specificity	Baseline resolution from void	Resolution from FMOC-Glycine > 3.0

Troubleshooting & Expert Insights

• CAD Background Noise is High (>2 pA):

  • Causality: The CAD detects all non-volatile matter. If the LC system was previously used with phosphate buffers, residual salts are bleeding into the detector.

  • Solution: Flush the system (without the column) with hot water (60°C) for 2 hours, followed by 50:50 Water:Methanol. Ensure only LC-MS grade solvents are used[2].

• Peak Tailing in Method A (CAD):

  • Causality: The protonated amine of 10-ADA is interacting with unendcapped silanols on the C18 stationary phase.

  • Solution: Increase the concentration of HFBA from 0.05% to 0.1%. The perfluorinated chain of HFBA dynamically coats the stationary phase, masking silanols and improving peak symmetry[4].

• Interfering Peak in Method B (FMOC):

  • Causality: Incomplete quenching leads to the formation of 9-fluorenylmethanol (FMOC-OH), which elutes closely to hydrophobic amino acid derivatives.

  • Solution: Ensure the glycine quenching solution is fresh and allow a full 5 minutes of reaction time after adding glycine before injecting the sample.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. lcms.cz [lcms.cz]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. researchgate.net [researchgate.net]
• 5. bioprocessingjournal.com [bioprocessingjournal.com]

Application Note: Conjugation of 10-Aminodecanoic Acid Hydrochloride Salt to Gold Nanoparticles

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Application Areas: Biosensor development, targeted drug delivery, and surface-enhanced Raman spectroscopy (SERS).

Introduction & Mechanistic Principles

The functionalization of gold nanoparticles (AuNPs) with bifunctional linkers is a cornerstone of nanomedicine and diagnostic assay development. 10-Aminodecanoic acid is a highly versatile ω -amino acid linker. Its 10-carbon hydrophobic alkyl chain facilitates the formation of a dense, well-packed self-assembled monolayer (SAM) driven by van der Waals interactions, which significantly enhances the colloidal stability of the AuNPs in biological media.

Commercially, this molecule is often supplied as a hydrochloride salt (10-aminodecanoic acid ⋅ HCl), meaning the terminal amine group is protonated ( −NH3+​ ). This chemical state introduces a critical mechanistic hurdle: a protonated amine lacks a lone pair of electrons and is therefore non-nucleophilic .

To successfully conjugate this molecule to AuNPs, researchers must employ a precise pH-shifting strategy to deprotonate the amine ( −NH3+​→−NH2​ ), rendering it reactive. Depending on the surface chemistry of the starting AuNPs, conjugation can be achieved via two distinct pathways:

• Direct Dative Bonding (SAM Formation): The free amine acts as an electron donor, forming a dative bond directly with the gold surface, leaving the carboxyl group exposed.

• Covalent Amide Linkage: The free amine undergoes an EDC/NHS-mediated nucleophilic attack on a pre-carboxylated AuNP surface, forming a stable amide bond[1].

Visualizing the Conjugation Workflows

Caption: Workflow of pH-dependent activation and conjugation strategies for 10-aminodecanoic acid.

Experimental Protocols: A Self-Validating System

Strategy A: Covalent EDC/NHS Coupling to Carboxylated AuNPs

This method is preferred when using pre-functionalized carboxyl-AuNPs (e.g., lipoic acid or PEG-carboxyl capped). It relies on carbodiimide crosslinker chemistry to form an irreversible amide bond[2].

Materials Required:

• Carboxylated AuNPs (e.g., 20 nm, OD 50)

• 10-Aminodecanoic acid hydrochloride salt

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• Sulfo-NHS (N-hydroxysulfosuccinimide)

• Activation Buffer: 10 mM MES buffer, pH 5.5

• Conjugation Buffer: 10 mM Borate buffer or PBS, pH 8.0–8.5

Step-by-Step Methodology:

• Linker Preparation & pH Adjustment: Dissolve 10-aminodecanoic acid ⋅ HCl in DMSO to a concentration of 10 mM (the 10-carbon chain limits aqueous solubility). Dilute into the pH 8.5 Conjugation Buffer. Causality: The basic pH strips the proton from the hydrochloride salt, liberating the nucleophilic −NH2​ required for step 4[3].

• Surface Activation: To 1 mL of Carboxyl-AuNPs, add 10 µL of freshly prepared EDC (10 mg/mL) and 20 µL of Sulfo-NHS (10 mg/mL) in MES buffer (pH 5.5). Incubate for 30 minutes at room temperature. Causality: EDC activates the carboxyl group to an unstable O-acylisourea intermediate. Sulfo-NHS converts this into a semi-stable, amine-reactive NHS-ester[1].

• Purification (Crucial Step): Centrifuge the activated AuNPs (e.g., 15,000 rpm for 15 min for 20 nm particles). Carefully remove the supernatant to eliminate excess EDC/NHS, which can cause unwanted cross-linking. Resuspend the pellet in 1 mL of Conjugation Buffer (pH 8.5)[2].

  • Validation Checkpoint: The solution must remain ruby red. A shift to purple/blue indicates aggregation due to loss of electrostatic repulsion.

• Conjugation: Immediately add a 10,000x molar excess of the neutralized 10-aminodecanoic acid to the activated AuNPs. Incubate for 2–4 hours at room temperature under continuous rotation[3].

• Washing: Centrifuge the conjugate 2–3 times, discarding the supernatant and resuspending in a storage buffer (e.g., 1X PBS) to remove unbound linker[4].

Caption: Chemical mechanism of EDC/NHS mediated covalent coupling to gold nanoparticles.

Strategy B: Direct Dative Bonding (Ligand Exchange)

This method is used for bare or citrate-capped AuNPs. The primary amine directly coordinates with the gold surface, displacing the weakly bound citrate ions[4].

Step-by-Step Methodology:

• Linker Preparation: Dissolve the 10-aminodecanoic acid ⋅ HCl in ethanol/water (1:1) to 10 mM. Add a mild base (e.g., 0.1 M NaOH) dropwise until the pH reaches ~9.0.

• Ligand Exchange: Add the neutralized linker solution to citrate-capped AuNPs (OD 1) at a final concentration of 1 mM.

• Incubation: Stir vigorously overnight at room temperature. Causality: The long incubation time allows the 10-carbon alkyl chains to undergo conformational packing, maximizing van der Waals interactions and forming a highly ordered SAM.

• Purification: Centrifuge at 15,000 rpm for 30 minutes, remove the supernatant, and resuspend in ultrapure water. Repeat twice[4].

Quantitative Data & Optimization

Table 1: Optimization Parameters for EDC/NHS Coupling

Parameter	Optimal Range	Mechanistic Rationale
Activation pH	5.0 – 6.0 (MES Buffer)	EDC is most efficient at slightly acidic pH; minimizes rapid hydrolysis of the intermediate[2].
Conjugation pH	7.5 – 8.5 (Borate/PBS)	Deprotonates the −NH3+​ of the linker to −NH2​ , enabling nucleophilic attack[3].
EDC/NHS Ratio	1:2 (molar ratio)	Excess Sulfo-NHS ensures maximum conversion of the highly reactive O-acylisourea intermediate into the more stable NHS-ester[1].
Linker Excess	10,000x – 50,000x	Drives the reaction forward thermodynamically and ensures complete surface saturation[4].

Table 2: Expected Characterization Metrics (Validation System)

To ensure the protocol is a self-validating system, perform the following analytical checks pre- and post-conjugation:

Analytical Technique	Pre-Conjugation (Citrate AuNPs)	Post-Conjugation (10-Aminodecanoic Acid)	Indication of Success
Dynamic Light Scattering (DLS)	~20.0 nm (Hydrodynamic diameter)	~22.0 – 24.0 nm	Increase in hydrodynamic radius confirms the physical attachment of the 10-carbon linker layer.
Zeta Potential ( ζ )	-40 mV to -50 mV	-20 mV to -35 mV	Shift indicates the replacement of highly charged citrate with the amino acid layer.
UV-Vis Spectroscopy	LSPR peak at ~520 nm	LSPR peak at ~522 – 524 nm	Slight red-shift (2-4 nm) due to changes in the local refractive index at the gold surface.
FTIR Spectroscopy	Strong −COO− stretch	Presence of −CH2​ stretches (2850, 2920 cm−1 )	Confirms the presence of the hydrophobic 10-carbon alkyl chain.

Sources

• 1. nanocomposix.com [nanocomposix.com]
• 2. fortislife.com [fortislife.com]
• 3. cytodiagnostics-us.com [cytodiagnostics-us.com]
• 4. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Enhancing the Solubility of 10-Aminodecanoic Acid Hydrochloride in Organic Solvents

Welcome to the technical support guide for 10-aminodecanoic acid hydrochloride. This resource is designed for researchers, chemists, and drug development professionals who encounter solubility challenges with this molecule in organic media. The following question-and-answer guide provides in-depth explanations, troubleshooting tips, and detailed protocols to help you successfully incorporate this versatile linker into your experimental workflows.

Frequently Asked Questions (FAQs)

Q1: Why is my 10-aminodecanoic acid hydrochloride not dissolving in common organic solvents like Dichloromethane (DCM) or Ethyl Acetate?

A: The poor solubility of 10-aminodecanoic acid hydrochloride in nonpolar or weakly polar organic solvents is a direct result of its chemical structure. It is an amine salt. The molecule consists of two distinct parts: a long, nonpolar ten-carbon (C10) alkyl chain and a highly polar, ionic ammonium chloride headgroup (-NH₃⁺Cl⁻).

• Ionic Character: The ammonium chloride group gives the molecule a high degree of ionic character, making it behave like a salt. Salts have strong electrostatic interactions that hold the molecules together in a crystal lattice.

• Solvation Energy: Organic solvents with low polarity, such as Dichloromethane (DCM), Tetrahydrofuran (THF), or Ethyl Acetate, have low dielectric constants and cannot effectively solvate the charged ammonium (NH₃⁺) and chloride (Cl⁻) ions. The energy required to break the crystal lattice is much higher than the energy gained by solvating the ions in such solvents, leading to very low solubility.[1]

• Amphiphilic Nature: While the C10 chain provides lipophilicity, the ionic headgroup's influence is dominant, making the overall molecule soluble in polar solvents like water or methanol, but insoluble in less polar organic media.[2][3]

Q2: What are the primary strategies I can use to improve its solubility for my organic reaction?

A: There are three primary strategies to address the solubility of 10-aminodecanoic acid hydrochloride. The best approach depends on your specific experimental requirements, such as whether the compound needs to be isolated or used directly in a subsequent reaction.

• Conversion to the Free Amine (Free-Basing): This is the most effective and widely used method. By neutralizing the hydrochloride salt with a base, you convert the charged -NH₃⁺ group into a neutral -NH₂ group. This dramatically reduces the molecule's polarity and breaks the ionic crystal lattice, making it readily soluble in a wide range of organic solvents.[4][5]

• Solvent System Optimization: If chemical modification is not desirable, you can optimize the solvent system. This involves using highly polar organic solvents, employing a co-solvent system, or carefully adjusting the temperature.[4]

• Salt Metathesis (Counterion Exchange): This advanced technique involves replacing the small chloride (Cl⁻) anion with a larger, more lipophilic (organic-soluble) anion. This creates a new salt pair that is less tightly bound and more easily solvated by organic solvents.[6]

Below is a decision workflow to help you select the most appropriate strategy.

Caption: Chemical conversion from the hydrochloride salt to the free amine.

Protocol 1: Aqueous Workup for Isolation of the Free Amine

This method is ideal when you need the pure, solid free amine for future use or when reaction conditions are incompatible with the salts produced during neutralization.

Objective: To isolate solid, solvent-free 10-aminodecanoic acid.

Materials:

• 10-aminodecanoic acid hydrochloride

• Saturated sodium bicarbonate (NaHCO₃) solution or 1M sodium carbonate (Na₂CO₃) solution

• Organic solvent for extraction (e.g., Ethyl Acetate, DCM)

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Separatory funnel, beakers, rotary evaporator

Procedure:

• Dissolution: Dissolve the 10-aminodecanoic acid hydrochloride in a minimal amount of deionized water.

• Neutralization: Slowly add a saturated solution of NaHCO₃ to the dissolved salt while stirring. Continue adding the base until the pH of the aqueous solution is ~8-9 (check with pH paper) and gas evolution (CO₂) ceases. [7]3. Extraction: Transfer the aqueous solution to a separatory funnel. Extract the aqueous layer with an organic solvent (e.g., Ethyl Acetate) three times. The free amine is more soluble in the organic phase.

  • Troubleshooting Note: If the product is slow to extract, it may be due to its zwitterionic character at neutral pH. Adding NaCl (salting out) to the aqueous layer can help push the compound into the organic phase.

• Washing: Combine the organic layers and wash once with brine. This removes residual water and inorganic salts. [5]5. Drying: Dry the organic phase over an anhydrous drying agent like Na₂SO₄.

• Isolation: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator. The resulting solid or oil is the free amine form of 10-aminodecanoic acid.

Protocol 2: In Situ Neutralization for Direct Use in Reaction

This method is efficient for reactions where the presence of a tertiary amine hydrochloride salt is not detrimental (e.g., many peptide couplings or amidations).

Objective: To generate a soluble solution of free 10-aminodecanoic acid in an anhydrous organic solvent for immediate use.

Materials:

• 10-aminodecanoic acid hydrochloride

• Anhydrous organic solvent (e.g., DCM, THF, DMF)

• Tertiary amine base (e.g., Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA))

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• Suspension: Suspend the 10-aminodecanoic acid hydrochloride (1 equivalent) in your chosen anhydrous organic solvent under an inert atmosphere.

• Cooling (Optional): For sensitive reactions, cool the suspension to 0 °C in an ice bath.

• Neutralization: Slowly add the tertiary amine base (1.0-1.1 equivalents) dropwise to the stirred suspension. [5]4. Stirring: Stir the mixture for 15-30 minutes. During this time, you will observe the solid hydrochloride salt reacting and dissolving as the soluble free amine is formed. A new precipitate, the tertiary amine hydrochloride (e.g., TEA·HCl), will often form. [5][8]5. Direct Use: The resulting mixture, containing the dissolved free amine and the precipitated salt, can often be used directly in the next reaction step. The tertiary amine salt is typically a spectator and can be removed during the final reaction workup.

Q4: I cannot perform a chemical conversion. How can I optimize my solvent system?

A: If converting to the free base is not an option, you can improve solubility by carefully selecting your solvent system.

• Select a Polar Solvent: The hydrochloride salt will always have better solubility in more polar organic solvents. Instead of nonpolar solvents like hexane or toluene, start with polar aprotic solvents.

• Use a Co-solvent: A small amount of a highly polar solvent (a "co-solvent") can significantly improve solubility in a less polar primary solvent. The co-solvent helps to break the crystal lattice of the salt. [4]* Apply Gentle Heat: Increasing the temperature often increases solubility. However, be cautious of your compound's thermal stability and the solvent's boiling point. [4] Table 1: Solvent Selection Guide for 10-Aminodecanoic Acid Forms

Solvent	Polarity Class	Expected Solubility of HCl Salt	Expected Solubility of Free Amine
Water	Polar Protic	High	Moderate (pH dependent)
Methanol (MeOH)	Polar Protic	Moderate to High	High
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Moderate	High
Dimethylformamide (DMF)	Polar Aprotic	Moderate	High
Dichloromethane (DCM)	Weakly Polar	Very Low / Insoluble	High
Tetrahydrofuran (THF)	Weakly Polar	Very Low / Insoluble	High
Ethyl Acetate (EtOAc)	Weakly Polar	Insoluble	Moderate to High
Toluene	Nonpolar	Insoluble	Low to Moderate
Hexane	Nonpolar	Insoluble	Low / Insoluble

Data is qualitative and based on general principles for similar compounds.[4][5][9]

Protocol 3: Co-solvent Screening

Objective: To find a solvent mixture that dissolves the hydrochloride salt without chemical modification.

• Setup: Place a small, known amount of 10-aminodecanoic acid hydrochloride into several vials.

• Primary Solvent: Add your primary reaction solvent (e.g., DCM) to each vial to create a slurry.

• Co-solvent Addition: To each vial, add a different polar co-solvent (e.g., MeOH, DMSO, DMF) dropwise while stirring.

• Observation: Observe which co-solvent, and in what approximate volume percentage (e.g., 5-10% v/v), is most effective at dissolving the solid.

• Verification: Ensure the chosen co-solvent system is compatible with your downstream reaction chemistry.

References

• Serajuddin, A. T. M. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603–616.

• Wikipedia contributors. (2024). Salt metathesis reaction. Wikipedia. [Link]

• Needham, T. E., Jr. (1970). The Solubility of Amino Acids in Various Solvent Systems. University of Rhode Island, Open Access Dissertations. [Link]

• EBSCO Information Services. (n.d.). Salt metathesis reaction. EBSCO. [Link]

• Chem-Station. (2015). Phase-Transfer Catalyst (PTC). Chem-Station International Edition. [Link]

• Wikipedia contributors. (2024). Phase-transfer catalyst. Wikipedia. [Link]

• DigitalCommons@URI. (n.d.). The Solubility of Amino Acids in Various Solvent Systems. [Link]

• National Center for Biotechnology Information. (n.d.). 10-Aminodecanoic acid. PubChem. [Link]

• Journal of Biological Chemistry. (1968). The Solubility of Amino Acids and Two Glycine Peptides in Aqueous Ethanol and Dioxane Solutions. [Link]

• ResearchGate. (1970). The Solubility of Amino Acids, Diglycine, and Triglycine in Aqueous Guanidine Hydrochloride Solutions. [Link]

• CRDEEP Journals. (n.d.). Phase-Transfer Catalysis in Organic Syntheses. [Link]

• Radboud Repository. (2015). On the concomitant crystallization of amino acid crystals upon dissolution of some amino acid salt crystals. [Link]

• Research Journal of Pharmaceutical Dosage Forms and Technology. (2011). Drug Dissolution Enhancement by Salt Formation: Current Prospects. [Link]

• OperaChem. (2023). Phase transfer catalysis (PTC). [Link]

• ACS Publications. (2018). Salt Metathesis for Developing Injectable Supramolecular Metallohydrogelators as Multi-drug-self-delivery System. [Link]

• ResearchGate. (2017). Purification of organic hydrochloride salt?[Link]

• Spectroscopy Online. (2019). Organic Nitrogen Compounds V: Amine Salts. [Link]

• European Chemicals Agency (ECHA). (n.d.). 10-aminodecanoic acid. [Link]

• CORE. (1997). Coupling in the absence of a tertiary base: A method for the deprotonation of hydrochloride salts of peptide esters. [Link]

• ResearchGate. (2015). What is the best way to convert my amine compound from the salt form into free amine?[Link]

• Sciencemadness.org. (2014). Converting amino acid salts to freebase amino acids?[Link]

• Reddit. (2021). Free-basing a volatile aliphatic amine without aqueous?[Link]

• Wiley Online Library. (n.d.). Diaminodiacid-Based Synthesis of Macrocyclic Peptides by Using 1,2,3-Triazole as Disulfide Bond Mimetics - Supporting Information. [Link]

Sources

• 1. ptacts.uspto.gov [ptacts.uspto.gov]
• 2. tetrazolelover.at.ua [tetrazolelover.at.ua]
• 3. "The Solubility of Amino Acids in Various Solvent Systems" by Thomas E. Needham [digitalcommons.uri.edu]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Salt metathesis reaction - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. files01.core.ac.uk [files01.core.ac.uk]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Support Center: Preventing Precipitation of 10-Aminodecanoic Acid Hydrochloride in Cell Culture Media

This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering precipitation issues with 10-aminodecanoic acid hydrochloride in cell culture applications. By understanding the physicochemical properties of this compound and its interactions with media components, you can effectively prevent precipitation and ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is my 10-aminodecanoic acid hydrochloride precipitating in the cell culture medium?

Precipitation of 10-aminodecanoic acid hydrochloride in cell culture media can be attributed to several factors, often related to its solubility characteristics and interactions with the complex environment of the media. 10-aminodecanoic acid is a medium-chain fatty acid with both an amino and a carboxylic acid group.[1] The hydrochloride salt form is used to increase its aqueous solubility. However, its solubility is still influenced by:

• pH: The pH of the cell culture medium (typically ~7.2-7.4) is critical. At this near-neutral pH, amino acids can exist as zwitterions, which may have lower solubility.[2]

• Concentration: Exceeding the solubility limit of the compound at a given temperature and pH will lead to precipitation.

• Interactions with Media Components: Cell culture media are complex mixtures of salts, amino acids, vitamins, and other components.[3][4] 10-aminodecanoic acid hydrochloride can interact with these components, leading to the formation of insoluble salts. For instance, interactions with metal ions (e.g., calcium, magnesium) or phosphate and carbonate ions present in the media can cause precipitation.[5][6][7]

• Temperature: Temperature shifts, such as moving media from refrigeration to a 37°C incubator, can affect the solubility of media components, including the compound of interest.[5][6][7]

Troubleshooting Guide

This section provides a systematic approach to identifying and resolving precipitation issues with 10-aminodecanoic acid hydrochloride.

Initial Assessment: Is it Precipitation or Contamination?

First, it is crucial to distinguish between chemical precipitation and microbial contamination, as both can cause turbidity in the culture medium.[3][6]

Characteristic	Chemical Precipitate	Microbial Contamination
Appearance	Crystalline or amorphous particles, often settling at the bottom of the vessel.	Uniform cloudiness, sometimes with a "sheen" on the surface.
Microscopic Exam	Non-motile, often geometric shapes.	Motile bacteria, budding yeast, or filamentous fungi.
pH of Medium	Usually remains stable initially.	Often a rapid drop (acidic) or sometimes an increase (alkaline).[]
Progression	May appear suddenly after compound addition and remain stable.	Turbidity increases over time.

If contamination is suspected, discard the culture and decontaminate all equipment.

Systematic Troubleshooting Workflow

If you have confirmed the issue is chemical precipitation, follow this workflow to diagnose and solve the problem.

Caption: Troubleshooting workflow for precipitation issues.

Detailed Troubleshooting Steps & Explanations

Optimizing Stock Solution Preparation

The first critical step is to ensure the 10-aminodecanoic acid hydrochloride is fully dissolved in a concentrated stock solution before adding it to the cell culture medium.

Protocol: Preparation of a Concentrated Stock Solution

• Solvent Selection:

  • Primary Recommendation: Start with sterile, deionized water. The hydrochloride salt form is designed for aqueous solubility.

  • Alternative Solvents (Use with caution): If solubility in water is limited, consider using a small amount of a biocompatible co-solvent like DMSO or ethanol to prepare a high-concentration stock.[9][10][11][12] Be aware that organic solvents can be toxic to cells, so the final concentration in the medium should be kept to a minimum (typically <0.5% for DMSO).[13]

• pH Adjustment:

  • The solubility of amino acids is pH-dependent.[2][14] For an amino acid hydrochloride, solubility is generally higher at a lower pH.

  • Consider preparing the stock solution in a slightly acidic buffer (e.g., pH 4-5) and then neutralizing it upon dilution into the much larger volume of the cell culture medium. Always test the effect of the final pH on your cells.

• Warming:

  • Gently warming the solvent (e.g., to 37°C) can aid in dissolution. Do not boil, as this can degrade the compound.

• Sterilization:

  • After the compound is fully dissolved, sterilize the stock solution by filtering it through a 0.22 µm syringe filter. Do not autoclave, as heat can cause degradation and precipitation.

Proper Addition to Cell Culture Medium

The method of introducing the stock solution into the medium is crucial to prevent localized high concentrations that can lead to immediate precipitation.

Best Practices for Dilution:

• Pre-warm the Medium: Always pre-warm the cell culture medium to 37°C before adding the compound. Adding a cold solution to a warm one can cause solutes to fall out of solution.[5][7]

• Slow, Dropwise Addition with Agitation: Add the stock solution to the pre-warmed medium slowly, drop by drop, while gently swirling or stirring the medium. This ensures rapid and even distribution of the compound, preventing localized supersaturation.

• Order of Addition: In serum-free media, the order in which components are added can be critical.[5][6] If preparing custom media, add the 10-aminodecanoic acid hydrochloride solution before adding components it might react with, such as high concentrations of phosphate or bicarbonate salts.

Addressing Media Component Interactions

If precipitation still occurs after optimizing the preparation and addition of the compound, consider interactions with specific media components.

• Phosphate and Carbonate: High concentrations of phosphate and bicarbonate in the medium can form insoluble salts with various compounds. Using a medium with a lower concentration of these ions or preparing a custom formulation might be necessary.

• Serum: Serum contains a high concentration of proteins that can bind to compounds or cause them to precipitate.[5][] Heat inactivation of serum can sometimes increase the likelihood of precipitation.[7] If using serum, ensure it is fully thawed and mixed well before use. Consider reducing the serum concentration if possible.

• Metal Ions: Essential metal supplements in serum-free media, such as copper, iron, and zinc, can also form insoluble complexes.[5][6]

The Use of Co-solvents and Solubilizing Agents

For particularly challenging cases, the use of biocompatible co-solvents or solubilizing agents in the final culture medium can be considered. However, this should be a last resort, as these agents can affect cell physiology.

Co-solvent/Agent	Typical Starting Concentration	Considerations
DMSO	< 0.5% (v/v)	Can have biological effects on cells.
Ethanol	< 0.5% (v/v)	Can be cytotoxic at higher concentrations.[11]
Polyethylene Glycol (PEG)	Varies by MW and cell type	Generally considered biocompatible at low concentrations.
Cyclodextrins	Varies	Can be used to form inclusion complexes to enhance solubility.[10]

Important: Always perform a dose-response experiment to determine the maximum non-toxic concentration of any co-solvent for your specific cell line.

Advanced Experimental Design: Determining Optimal Solubility Conditions

For novel applications or when using high concentrations of 10-aminodecanoic acid hydrochloride, it may be beneficial to experimentally determine its solubility under your specific conditions.

Protocol: pH-Solubility Profile

• Prepare a series of buffers at different pH values (e.g., pH 6.0, 6.5, 7.0, 7.4, 7.8).

• Add an excess amount of 10-aminodecanoic acid hydrochloride to a small volume of each buffer.

• Equilibrate the samples at 37°C for a set period (e.g., 24 hours) with gentle agitation.

• Centrifuge the samples to pellet the undissolved compound.

• Carefully collect the supernatant and measure the concentration of the dissolved compound using a suitable analytical method (e.g., HPLC, LC-MS).

• Plot the solubility (concentration) versus pH to determine the pH at which the compound is most soluble. This information can guide the pH adjustment of your stock solution.

Caption: Workflow for determining the pH-solubility profile.

By following this comprehensive guide, you will be well-equipped to troubleshoot and prevent the precipitation of 10-aminodecanoic acid hydrochloride in your cell culture experiments, ensuring the reliability and reproducibility of your results.

References

• Procell. Troubleshooting Precipitation in Cell Culture: Causes and Solutions. (2024). [Link]

• ResearchGate. Has anyone had problems with media contamination or precipitants falling out of media?. (2016). [Link]

• Analysis of the Causes of Precipitation in Cell Culture Flasks. (2022). [Link]

• Wikipedia. Cosolvent. [Link]

• The effect of some cosolvents and surfactants on viability of cancerous cell lines. (2014). [Link]

• Google Patents. Process for improving the solubility of cell culture media.

• National Center for Biotechnology Information. Amino acids in the cultivation of mammalian cells. (2016). [Link]

• Taylor & Francis. Cosolvent – Knowledge and References. [Link]

• The use of cosolvent pKa assays for poorly soluble compounds. [Link]

• ResearchGate. Solubility Of Amino Acids In Water And Aqueous Solutions By the Statistical Associating Fluid Theory | Request PDF. [Link]

• PubChem. 10-Aminodecanoic acid. [Link]

• Royal Society of Chemistry. Mechanistic study of the solubilization effect of basic amino acids on a poorly water-soluble drug. (2022). [Link]

• Organic Chemistry Data. Bordwell pKa Table. (2017). [Link]

• World Health Organization. Annex 4. [Link]

• IS MUNI. Physical Properties: Solubility Classification:. [Link]

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• 3. Analysis of the Causes of Precipitation in Cell Culture Flasks - Luoyang FuDau Biotechnology Co., Ltd. [cellcultureflasks.com]
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• 6. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]
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• 9. Cosolvent - Wikipedia [en.wikipedia.org]
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• 13. cdn.caymanchem.com [cdn.caymanchem.com]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Yield Optimization in 10-Aminodecanoic Acid Hydrochloride Amidation

Welcome to the Technical Support Center for aliphatic amino acid conjugations. 10-Aminodecanoic acid (10-ADA) is a highly versatile bifunctional linker widely utilized in PROTAC synthesis, bioconjugation, and materials science[1]. However, when supplied as a hydrochloride salt (10-ADA·HCl), researchers frequently encounter depressed yields during amidation.

This guide provides field-proven troubleshooting strategies, focusing on the causality behind stoichiometric imbalances, competitive side reactions, and solubility constraints.

Section 1: Mechanistic Insights & Causality

The 10-carbon aliphatic chain of 10-ADA imparts significant hydrophobicity, while the zwitterionic potential of the terminal amine and carboxylic acid complicates solubility[1]. Because the amine is protected as a hydrochloride salt ( −NH3+​Cl− ), it is entirely non-nucleophilic in its resting state.

To initiate an amide coupling (e.g., reacting the 10-ADA amine with an external carboxylic acid), a non-nucleophilic tertiary amine base such as N,N-Diisopropylethylamine (DIPEA) must be introduced. The causality of yield optimization hinges on two critical factors:

• Amine Liberation: Exactly 1.0 equivalent of base is consumed merely to neutralize the HCl salt[2]. Failing to account for this leaves the amine protonated, stalling the reaction and leaving unreacted starting materials.

• Coupling Reagent Kinetics: Highly reactive uronium salts like HATU can react directly with the liberated primary amine if the external carboxylic acid is not pre-activated, forming an unreactive tetramethylguanidinium byproduct and permanently capping your linker[3].

Section 2: Self-Validating Experimental Protocol

Protocol: Optimized HATU-Mediated Amidation of 10-ADA·HCl

This protocol is designed as a self-validating system. The visual transition from a cloudy suspension to a clear solution serves as an internal checkpoint for successful neutralization and activation.

Step 1: Pre-Activation (The Electrophile)

• In a flame-dried round-bottom flask under an inert atmosphere (N₂/Ar), dissolve the external carboxylic acid (1.0 eq) in anhydrous DMF to achieve a 0.1 M concentration.

• Add HATU (1.1 eq) followed by DIPEA (2.0 eq).

• Validation Checkpoint: Stir at room temperature for 5–10 minutes. The solution should turn pale yellow, confirming the formation of the active HOAt ester.

Step 2: Neutralization & Coupling (The Nucleophile) 4. In a separate vial, suspend 10-ADA·HCl (1.05 eq) in anhydrous DMF. Add DIPEA (1.05 eq) and sonicate for 2 minutes to liberate the free amine. The suspension should clarify. 5. Add the neutralized 10-ADA solution dropwise to the pre-activated ester mixture. 6. Stir at room temperature for 2–4 hours. Monitor progress via LC-MS or TLC (Ninhydrin stain).

Step 3: Amphiphilic Workup 7. Quench the reaction with water. Due to the 10-carbon chain, 10-ADA derivatives act as surfactants and will cause severe emulsions if shaken vigorously. 8. Extract with Ethyl Acetate (EtOAc). Wash the organic layer with 1M HCl (to remove unreacted amine and DIPEA), saturated NaHCO₃ (to remove unreacted acid), and finally saturated brine (crucial for breaking emulsions). 9. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Workflow for 10-ADA·HCl amidation emphasizing pre-activation and neutralization.

Section 3: Quantitative Optimization Data

Different coupling reagents require specific stoichiometric adjustments when dealing with hydrochloride salts. The table below summarizes optimized parameters for 10-ADA·HCl amidation to maximize yield[4].

Coupling Reagent	Total Base (DIPEA) Equivalents	Pre-Activation Time	Primary Byproduct Risk	Expected Yield
EDC·HCl / HOBt	2.5 - 3.0 eq	Not strictly required	N-acylurea	70 - 80%
HATU	3.0 - 3.5 eq	5 - 10 mins	Tetramethylguanidinium	85 - 95%
PyBOP	3.0 - 3.5 eq	5 - 10 mins	Pyrrolidine amides	80 - 90%
DCC	2.0 - 2.5 eq	Not strictly required	Dicyclohexylurea (DCU)	60 - 75%

(Note: Total base equivalents include the mandatory 1.0 eq required to neutralize the 10-ADA·HCl salt).

Section 4: Troubleshooting FAQs

Q1: My reaction yield is below 20%, and I recovered mostly starting material. What went wrong? A1: The most common failure point is insufficient base. If you used 1.0 eq of HATU and 1.0 eq of DIPEA, the DIPEA was entirely consumed neutralizing the 10-ADA·HCl salt[2]. The coupling reagent lacked the basic environment needed to form the active ester. Solution: Always use at least 3.0 eq of DIPEA when coupling an HCl salt with HATU (1 eq for the salt, 2 eq for the coupling).

Q2: I am using HATU, but LC-MS shows a massive peak corresponding to a guanidinium adduct. How do I prevent this? A2: This occurs when the liberated amine of 10-ADA reacts directly with HATU before the carboxylic acid is activated[3]. Solution: Strictly adhere to the pre-activation protocol. Mix the carboxylic acid, HATU, and DIPEA for 10 minutes before introducing the 10-ADA nucleophile.

Q3: During aqueous workup, my product forms a thick, unresolvable emulsion. How can I recover my yield? A3: The 10-carbon aliphatic chain of 10-ADA gives the molecule amphiphilic, surfactant-like properties, trapping it at the aqueous-organic interface. Solution: Avoid shaking vigorously. Use a saturated brine solution for all aqueous washes to increase the ionic strength of the aqueous layer, forcing the hydrophobic product into the organic phase.

Q4: Can I use Dichloromethane (DCM) instead of DMF for this coupling? A4: While DCM is standard for many amidations, 10-ADA·HCl has notoriously poor solubility in DCM, even after adding base. If the nucleophile isn't fully dissolved, the reaction kinetics plummet. Solution: Use DMF or a 1:1 mixture of DCM/DMF to ensure homogeneity.

Diagnostic logic tree for resolving low yields in 10-ADA·HCl couplings.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. US6362351B2 - Catalyst and method for amide formation - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. Reactive deep eutectic solvents for EDC-mediated amide synthesis - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB01673K [pubs.rsc.org]

Technical Support Center: Troubleshooting Impurities in 10-Aminodecanoic Acid Hydrochloride Synthesis

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who utilize 10-aminodecanoic acid as a critical aliphatic PROTAC linker and peptidomimetic building block[1]. While the amination of 10-bromodecanoic acid is a standard synthetic route, achieving a high-purity hydrochloride salt requires strict kinetic and thermodynamic control.

This guide provides a mechanistic approach to diagnosing, troubleshooting, and eliminating impurities during the ammonolysis of 10-bromodecanoic acid and the subsequent hydrochloride salt formation.

Pathway & Impurity Mapping

To effectively troubleshoot, we must first map the synthetic workflow and identify where side reactions branch off from the main pathway.

Synthetic workflow of 10-aminodecanoic acid HCl highlighting critical impurity branch points.

Quantitative Impurity Profiling

Before adjusting your protocol, compare your analytical results against the standard impurity profile for this synthesis.

Impurity	Structural Origin	Recommended Detection Method	Typical Acceptance Limit
10,10'-Iminodidecanoic Acid	Over-alkylation of primary amine	LC-MS (ESI+) / HPLC	< 0.5%
10-Hydroxydecanoic Acid	Competitive hydrolysis by OH⁻	HPLC (UV 205-220 nm)	< 0.1%
Ammonium Chloride	Incomplete degassing of NH₃	Ion Chromatography	< 0.1%
Unreacted 10-Bromodecanoic Acid	Incomplete reaction kinetics	HPLC / NMR	< 0.1%

Troubleshooting Guides (FAQs)

Q1: My HPLC chromatogram shows a significant secondary peak with a higher molecular weight. What is this, and how do I prevent it? A1: This is the dimer impurity, 10,10'-iminodidecanoic acid.

• Causality & Experience: Once your target primary amine (10-aminodecanoic acid) forms, it becomes more nucleophilic than the surrounding ammonia. If the local concentration of the starting material (10-bromodecanoic acid) is too high, the newly formed primary amine will attack another molecule of the starting material, forming a secondary amine dimer.

• Solution: You must maintain a massive molar excess of aqueous ammonia (often >50 equivalents). Furthermore,2[2] demonstrate that while higher temperatures accelerate the overall reaction, they disproportionately increase the rate of dimer formation. Keep the reaction temperature strictly between 15°C and 22°C to favor the primary amine thermodynamically[2].

Q2: I am detecting 10-hydroxydecanoic acid in my final product. Why is hydrolysis competing with amination? A2:

• Causality & Experience: Aqueous ammonia inherently contains hydroxide ions (OH⁻) in equilibrium. Hydroxide is a strong nucleophile and can displace the bromide ion, leading to the 3[3].

• Solution: This competitive hydrolysis is exacerbated at elevated temperatures. Ensure the ammonia concentration is at least 25% by weight to outcompete the hydroxide kinetics[2]. If the issue persists, consider switching from aqueous ammonia to a saturated solution of anhydrous ammonia in ethanol, which eliminates the presence of water and hydroxide ions entirely.

Q3: During the hydrochloride salt formation, my product is contaminated with inorganic salts. How do I remove them? A3:

• Causality & Experience: Residual ammonia from the amination step reacts with concentrated HCl during the salt formation step, precipitating ammonium chloride (NH₄Cl) alongside your target product.

• Solution: Ensure complete degassing of excess ammonia prior to acidification. For the final salt, 4[4] is highly effective, as NH₄Cl has vastly different solubility parameters than the aliphatic amino acid salt.

Q4: What is the best HPLC mobile phase for resolving the dimer from the primary amine? A4: A gradient elution using a mobile phase of 0.03-0.08 mol/L potassium dihydrogen phosphate aqueous solution (pH adjusted to 1.8-2.2 with phosphoric acid) and acetonitrile provides excellent resolution for 5[5].

Self-Validating Experimental Protocol

To ensure high purity, follow this step-by-step methodology, which incorporates built-in validation checkpoints.

Phase 1: Amination (Free Base Synthesis)

• Reagent Preparation: Charge a reaction vessel with 40 mL of 25% aqueous ammonium hydroxide (NH₄OH)[6].

• Substrate Addition: Slowly add 1.0 g (3.98 mmol) of 7[7] to the vigorously stirring ammonia solution[6].

• Kinetic Control: Maintain the reaction temperature at 15°C – 22°C using a cooling jacket. Stir for 48 to 72 hours[2][6].

  • Self-Validation Checkpoint: Aliquot 10 µL of the reaction mixture, dilute in methanol, and run a rapid LC-MS. The mass-to-charge ratio (m/z) should show a dominant peak at 188.1[M+H]⁺ for 8[8], with the starting material peak (m/z 251/253) fully diminished.

• Degassing & Isolation: Evaporate the mixture to dryness under reduced pressure to completely remove excess ammonia[6]. Do not skip this step, or massive inorganic salt impurities will form in Phase 2.

Phase 2: Hydrochloride Salt Formation & Purification

• Acidification: Dissolve the crude 10-aminodecanoic acid free base in 15 mL of concentrated hydrochloric acid (conc. HCl) in a round-bottom flask[4].

• Reflux: Heat the mixture to reflux and stir for approximately 12 hours to ensure complete protonation and dissolution[4].

• Concentration: Dry the solution using a rotary evaporator under reduced pressure[4].

• Recrystallization: Dissolve the resulting solid in a minimal amount of hot water. Allow the solution to cool slowly to room temperature, then transfer to an ice bath to induce crystallization[4].

• Filtration: Filter the white crystalline solid and wash with ice-cold water. Dry under a vacuum to yield high-purity 10-aminodecanoic acid hydrochloride[4].

References

• Boc-10-Aminodecanoic acid - TargetMol . TargetMol. 1

• 10-Aminodecanoic acid | C10H21NO2 | CID 83150 - PubChem . National Institutes of Health (NIH). 8

• Method for detecting impurities in aminocaproic acid or preparation thereof - CN117092254A . Google Patents. 5

• Method for producing 10-aminodecanoic acid or ester derivative thereof - KR101288904B1 . Google Patents. 4

• 10-Bromodecanoic acid, 50530-12-6 . BroadPharm. 7

• Process for the preparation of amino acids - US 2011/0251414 A1 . Googleapis. 2

• Supplementary Information: Peptidomimetic Inhibitors of N-myristoyltransferase . Royal Society of Chemistry (RSC). 6

• decanoic acid suppliers USA . American Chemical Suppliers. 3

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• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
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• 4. KR101288904B1 - 10-아미노데카논산 또는 그의 에스터 유도체의 제조방법 - Google Patents [patents.google.com]
• 5. CN117092254A - Method for detecting impurities in aminocaproic acid or preparation thereof - Google Patents [patents.google.com]
• 6. rsc.org [rsc.org]
• 7. 10-Bromodecanoic acid, 50530-12-6 | BroadPharm [broadpharm.com]
• 8. 10-Aminodecanoic acid | C10H21NO2 | CID 83150 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Steric Hindrance with 10-Aminodecanoic Acid Hydrochloride Linkers

Welcome to the Application Scientist Support Portal. This guide is designed for researchers, medicinal chemists, and drug development professionals working on bioconjugation, Proteolysis Targeting Chimeras (PROTACs), and Antibody-Drug Conjugates (ADCs).

10-Aminodecanoic acid hydrochloride salt is a highly versatile 10-carbon aliphatic linker. While it offers excellent structural properties for bridging ligands, its physical chemistry can introduce unique challenges during synthesis and assay development. Below, we address the most critical troubleshooting scenarios regarding steric hindrance, linker selection, and conjugation chemistry.

Section 1: The Physics of Steric Hindrance (Mechanistic FAQs)

Q: Why is my PROTAC failing to induce degradation despite strong binary binding affinities for both the POI and E3 ligase? A: This is a classic hallmark of severe steric hindrance. If your linker is too short (typically <5 carbon atoms), the Protein of Interest (POI) and the E3 ligase cannot physically accommodate each other. This results in1[1]. By extending the spacer to a 10-carbon aliphatic chain using 10-aminodecanoic acid, you provide approximately 12–15 Å of extended linear distance. This is often the optimal spacing required to resolve steric clashes while maintaining the induced proximity necessary for the E2 ubiquitin-conjugating enzyme to[].

Q: Why should I choose a 10-carbon alkyl linker over a PEG-based linker of similar length? A: While PEG linkers offer excellent aqueous solubility, they remain highly extended in solution due to their polar nature. In contrast, alkyl linkers like 10-aminodecanoic acid undergo hydrophobic collapse in aqueous environments. This folding mechanism shields the hydrophobic carbon chain, significantly3[3]. This environment-dependent conformational behavior drastically enhances passive cell permeability compared to PEG equivalents, allowing for higher intracellular concentrations of your degrader.

Fig 1. Resolving protein-protein steric clashes using a 10-carbon alkyl linker.

Section 2: Troubleshooting Bioconjugation (Chemistry FAQs)

Q: I am observing low coupling yields when reacting the 10-aminodecanoic acid hydrochloride salt with my NHS-ester activated POI ligand. What is the mechanistic cause? A: The issue lies in the protonation state of the linker. The hydrochloride (HCl) salt form is utilized to prevent the 10-aminodecanoic acid from self-polymerizing or forming insoluble zwitterions during storage. However, the HCl salt protonates the terminal primary amine ( −NH3+​ ), rendering it non-nucleophilic. To resolve this, you must "free-base" the amine in situ by 4[4], such as N,N-Diisopropylethylamine (DIPEA), before introducing your activated ester.

Q: My amide coupling using EDC/NHS is stalling. How can I drive it to completion? A: Long aliphatic chains can coil in organic solvents, creating localized steric hindrance around the terminal carboxylic acid. EDC/NHS is often insufficiently reactive for these sterically demanding environments. We recommend switching to a uronium-based coupling reagent like HATU. HATU generates a highly reactive 7-aza-OBt ester intermediate that accelerates the acylation of sterically hindered amines.

Quantitative Comparison of Activation Strategies for 10-Aminodecanoic Acid

Reagent System	Base Required	Equivalents	Reaction Time	Typical Yield	Mechanistic Advantage
EDC / NHS	None / TEA	1.2 eq	12–24 h	40–60%	Good for aqueous-friendly bioconjugations; avoids organic solvents.
HATU	DIPEA	1.5 eq	2–4 h	85–95%	Overcomes aliphatic coiling; highly efficient for sterically hindered amines.
PyBOP	DIPEA	1.5 eq	4–6 h	70–85%	Excellent alternative to HATU if epimerization of adjacent chiral centers is a concern.

Section 3: Self-Validating Experimental Protocols

Protocol: Free-Basing and Amide Coupling of 10-Aminodecanoic Acid HCl

Scientific Rationale: This protocol utilizes a self-validating system incorporating an in-process chemical check (Ninhydrin stain) to ensure the free amine is successfully generated before committing expensive POI or E3 ligands to the reaction.

Step 1: Solubilization & Free-Basing

• Weigh 1.0 equivalent of 10-aminodecanoic acid HCl salt and dissolve in anhydrous DMF to a concentration of 0.1 M.

• Add 3.0 equivalents of DIPEA. Causality: DIPEA neutralizes the HCl, generating the nucleophilic free amine. The steric bulk of the isopropyl groups prevents DIPEA from competing as a nucleophile in downstream acylation steps.

Step 2: Validation Check

• Spot 1 µL of the reaction mixture onto a silica TLC plate.

• Stain with Ninhydrin solution and heat. Validation: A distinct purple spot confirms the successful generation of the free primary amine. Do not proceed to Step 3 until this is confirmed.

Step 3: Carboxyl Activation

• Add 1.2 equivalents of HATU to the solution.

• Stir for 15 minutes at room temperature under an inert atmosphere (Nitrogen/Argon). Causality: HATU converts the terminal carboxylic acid of the linker into a highly reactive OAt ester, overcoming the localized steric hindrance of the 10-carbon chain.

Step 4: Conjugation

• Add 1.1 equivalents of your target primary amine (e.g., your E3 ligase ligand).

• Stir for 2–4 hours at room temperature. Monitor completion via LC-MS.

Step 5: Quenching & Purification

• Quench the reaction by adding an equal volume of saturated aqueous NH4​Cl .

• Extract the product using Ethyl Acetate (EtOAc), dry the organic layer over Na2​SO4​ , and concentrate under reduced pressure.

• Purify the final conjugate via preparative HPLC.

Fig 2. Workflow for the bioconjugation of 10-aminodecanoic acid hydrochloride.

References

• Design and Synthesis of Novel Candidate CK1δ Proteolysis Targeting Chimeras (PROTACs). MDPI. Available at:[Link]

• Linker-Determined Folding and Hydrophobic Interactions Explain a Major Difference in PROTAC Cell Permeability. ACS Medicinal Chemistry Letters. Available at:[Link]

Sources

• 1. Design and Synthesis of Novel Candidate CK1δ Proteolysis Targeting Chimeras (PROTACs) [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. medchemexpress.com [medchemexpress.com]

Ideal storage conditions to prevent degradation of 10-aminodecanoic acid hydrochloride salt

Welcome to the Technical Support Center for 10-aminodecanoic acid hydrochloride (10-ADA HCl). This resource is designed for researchers, medicinal chemists, and drug development professionals utilizing this bifunctional aliphatic chain in PROTAC linker synthesis, peptide coupling, and advanced materials science.

The Chemical Causality of Degradation

To prevent the degradation of 10-ADA HCl, it is critical to understand its intrinsic molecular vulnerabilities. 10-ADA contains both a terminal carboxylic acid and a terminal primary amine.

• The Protective Role of the HCl Salt: The compound is intentionally supplied as a hydrochloride salt to protonate the amine group ( NH3+​ ). This neutralizes the amine's nucleophilicity, drastically improving shelf life by preventing it from reacting with the carboxylic acid of adjacent molecules[1].

• Hygroscopicity & Caking: The primary trade-off of the HCl salt form is its high hygroscopicity. The chloride ions readily absorb atmospheric moisture[2]. If exposed to ambient humidity, the powder will pull water from the air, leading to severe caking and localized hydrolysis.

• Thermal Oligomerization: If the salt is exposed to prolonged heat, or if the local pH shifts to liberate the free amine, the molecule can undergo intermolecular condensation (amidation). Over time, this forms insoluble Nylon-10 oligomers, rendering the reagent useless for precise stoichiometric synthesis[3].

Degradation Pathways Visualization

Degradation pathways of 10-aminodecanoic acid HCl triggered by storage conditions.

Quantitative Storage Parameters

To maintain a self-validating storage environment, adhere to the following empirical parameters. Maintaining relative humidity (RH) below 60% is critical for all amino acid hydrochloride salts[2].

Storage State	Optimal Temperature	Relative Humidity (RH)	Atmosphere	Expected Shelf Life
Bulk Powder (Unopened)	2°C to 8°C	< 60%	Ambient (Sealed)	2 - 3 Years
Bulk Powder (Opened)	-20°C	< 20% (Desiccated)	Argon / Nitrogen	1 - 2 Years
Aqueous Stock Solution	-80°C	N/A	Ambient (Sealed)	6 Months
Aqueous Stock Solution	4°C	N/A	Ambient	< 1 Week

Troubleshooting Guide: Diagnostics & Resolutions

Q: The powder in my vial has formed hard, rock-like clumps. Is it still usable? A: This indicates hygroscopic moisture absorption[2]. If your experiment requires precise stoichiometry (e.g., PROTAC linker synthesis), discard the aliquot . The absorbed water weight alters the molarity of your measurements. To salvage the material for non-quantitative qualitative assays, you must re-lyophilize the powder to remove the water content.

Q: My aqueous stock solution became cloudy after sitting in the refrigerator (4°C) for two weeks. What happened? A: The cloudiness is likely due to slow intermolecular condensation (oligomerization) or microbial growth. Amino acid solutions are highly susceptible to oligomerization when stored as liquids for extended periods[4]. Resolution: Discard the solution. Always snap-freeze aqueous solutions and store them at -20°C or -80°C.

Q: I am observing unexpected side reactions and poor yields during EDC/NHS peptide coupling. Why? A: The HCl salt must be neutralized in situ for the coupling to occur. If you did not add a sufficient amount of a non-nucleophilic base (like DIPEA or TEA) to your reaction mixture, the amine remains protonated and unreactive. Ensure you liberate the free amine only at the exact moment of coupling.

Standard Operating Procedures (SOPs)

Protocol A: Aliquoting and Desiccation of Bulk Powder

This protocol utilizes a self-validating micro-environment to ensure the powder remains completely dry.

• Thermal Equilibration: Before opening the vendor packaging, allow the sealed bottle to equilibrate to room temperature for at least 30 minutes.

  • Causality: Opening a cold bottle in ambient air causes immediate condensation of atmospheric moisture directly onto the highly hygroscopic HCl salt.

• Inert Atmosphere Transfer: Open the container inside a glove bag or desiccator purged with dry Argon or Nitrogen.

  • Causality: Argon displaces moisture-rich ambient air, completely preventing water uptake during handling.

• Aliquoting: Weigh the powder into single-use amber glass vials.

  • Causality: Single-use aliquots prevent repeated freeze-thaw and open-close cycles that cumulatively introduce moisture into the bulk supply.

• Self-Validation System: Place the vials in a secondary vacuum-sealed bag containing a fresh silica gel packet and a Cobalt(II) chloride humidity indicator card.

  • Validation Check: Before using an aliquot in the future, visually inspect the indicator card. If it has turned from blue (dry) to pink (wet), the system has failed, and the powder may be compromised.

• Storage: Store the sealed bags at -20°C for long-term preservation.

Protocol B: Preparation and Cryopreservation of Aqueous Stock Solutions

This protocol ensures the prevention of slow oligomerization and microbial degradation in solution.

• Dissolution: Dissolve the 10-ADA HCl in ultra-pure, degassed water (e.g., Milli-Q). Do not use heat to accelerate dissolution.

  • Causality: Heat provides the activation energy necessary for the amine and carboxyl groups to undergo condensation reactions[3][4].

• pH Verification (Validation Check 1): Measure the pH of the solution. It should be naturally acidic (pH 3-5) due to the HCl salt. Do not neutralize the solution to pH 7 for storage.

  • Causality: Keeping the pH acidic ensures the amine remains fully protonated ( NH3+​ ), neutralizing its nucleophilicity and preventing degradation[1].

• Sterile Filtration: Pass the solution through a 0.22 µm PES syringe filter.

  • Causality: Long-chain amino acids are excellent carbon/nitrogen sources for bacteria. Filtration prevents microbial contamination.

• Snap-Freezing (Validation Check 2): Aliquot the filtered solution into sterile tubes and immediately snap-freeze in liquid nitrogen.

  • Validation Check: The solution must freeze as a clear, uniform solid. Any opacity or precipitation observed before freezing indicates pre-existing oligomerization.

• Storage: Transfer frozen aliquots to a -80°C freezer[4].

Frequently Asked Questions (FAQs)

Q: Why is 10-aminodecanoic acid supplied as an HCl salt instead of a free base? A: The free base of 10-aminodecanoic acid is highly reactive. The unprotonated amine would rapidly attack the carboxylic acid of neighboring molecules, leading to spontaneous polymerization into Nylon-10[3]. The HCl salt stabilizes the molecule by converting the amine into a non-nucleophilic ammonium cation[1].

Q: Can I store my working stock solutions at room temperature? A: No. Aqueous solutions of amino acids undergo slow oligomerization at room temperature[4]. They must be aliquoted, frozen, and thawed only immediately prior to use.

Q: How do I recover the free base for my PROTAC synthesis? A: Do not attempt to isolate the free base prior to your reaction. Instead, add the 10-ADA HCl salt directly to your reaction vessel and add 1.2 to 2.0 equivalents of a hindered base (such as N,N-Diisopropylethylamine / DIPEA) to liberate the free amine in situ just as the coupling reagent is introduced.

References

• Shelf Life and Storage Requirements for Amino Acids: A Guide. Pangoo.biz. Available at: [Link]

• Why are alkyl esters of amino acids often supplied in the form of dihydrochloride salts? Quora. Available at: [Link]

• Why amino acid aqueous stock solution not give the same results as fresh solution? ResearchGate. Available at: [Link]

Sources

• 1. quora.com [quora.com]
• 2. pangoo.biz [pangoo.biz]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Advanced Polymer Synthesis: A Comparative Guide to 10-Aminodecanoic Acid Hydrochloride vs. 11-Aminoundecanoic Acid

As a Senior Application Scientist, I frequently consult with research teams transitioning between different bio-based aliphatic polyamides. Selecting the correct monomer precursor is the foundational step that dictates both your synthesis workflow and the final material properties.

This guide provides a rigorous, data-driven comparison between 11-aminoundecanoic acid (the established precursor for Nylon-11) and 10-aminodecanoic acid hydrochloride salt (an emerging precursor for Nylon-10). We will dissect the mechanistic implications of their chemical states (free zwitterion vs. hydrochloride salt) and provide validated experimental workflows for successful polycondensation.

Mechanistic Profiling & Chemical Causality

The fundamental difference between these two precursors lies not just in their carbon chain length, but in their chemical state at the time of procurement and storage .

11-Aminoundecanoic Acid (Free Base / Zwitterion)

Sourced industrially from castor oil via the pyrolysis of methyl ricinoleate and subsequent hydrobromination and amination[1], 11-aminoundecanoic acid exists predominantly as a zwitterion in its solid state.

• Causality in Synthesis : Because the amine ( −NH3+​ ) and carboxylic acid ( −COO− ) groups are inherently balanced within the single molecule, this monomer undergoes direct melt polycondensation[2]. Heating above its melting point provides sufficient thermal energy to drive the equilibrium toward amide bond formation. No external catalysts or neutralizing agents are required, which is why the industrial production of Nylon-11 is highly streamlined.

10-Aminodecanoic Acid Hydrochloride Salt

10-aminodecanoic acid is typically synthesized via the cross-metathesis of natural oils (like oleic acid) to yield decene derivatives, followed by amination[3]. It is frequently isolated and supplied as a hydrochloride (HCl) salt.

• Causality in Synthesis : The HCl salt form is intentionally chosen for storage because it fully protonates the primary amine (forming −NH3+​Cl− ). This entirely prevents premature oligomerization, cyclization, or oxidative degradation during transport. However, this protonation eliminates the nucleophilicity of the nitrogen atom. For polycondensation to occur, the amine must be "freed."

Expertise & Experience Insight : Attempting to neutralize the 10-aminodecanoic acid hydrochloride salt in situ during a melt phase (e.g., by adding NaOH directly to the reactor) traps the resulting inorganic salt ( NaCl ) within the highly viscous polymer matrix. These trapped salts act as stress concentrators and drastically degrade the dielectric and mechanical properties of the final Nylon-10. Therefore, a pre-polymerization desalination step in an aqueous system is mandatory[4].

Quantitative Data Comparison

To facilitate material selection, the quantitative properties of the monomers and their resulting polymers are summarized below.

Table 1: Monomer Properties & Pre-Processing Requirements

Property	11-Aminoundecanoic Acid	10-Aminodecanoic Acid HCl Salt
Chemical State	Free Base (Zwitterion)	Hydrochloride Salt
Molecular Weight	201.31 g/mol	223.74 g/mol (187.28 + 36.46)
Storage Stability	High (Prone to slow oxidation over years)	Extremely High (Amine is protected)
Pre-Processing	None required	Mandatory Neutralization & Desalination
Target Polymer	Nylon-11 (PA11)	Nylon-10 (PA10)

Table 2: Target Polymer Thermal & Physical Properties

Polymer Property	Nylon-11 (PA11)	Nylon-10 (PA10)
Melting Point ( Tm​ )	~189 °C	~195–200 °C
Glass Transition ( Tg​ )	~42–46 °C	~45–50 °C
Crystal Packing	Odd-numbered (Slightly lower density)	Even-numbered (Higher density, better packing)
Primary Application	Automotive lines, Oil/Gas tubing	High-performance engineering plastics

Visualizing the Synthetic Pathways

Workflow comparison: Direct melt polycondensation vs. neutralization-dependent synthesis.

Reactivity states: HCl salt requires deprotonation to restore amine nucleophilicity.

Experimental Workflows (Self-Validating Protocols)

To ensure high-fidelity polymer synthesis, the following protocols are designed as self-validating systems. Do not proceed to subsequent steps unless the validation criteria are met.

Protocol A: Direct Melt Polycondensation of 11-Aminoundecanoic Acid (Nylon-11)

Objective : Synthesize high-molecular-weight PA11 via thermally driven step-growth polymerization.

• Preparation : Charge a stainless-steel Parr reactor equipped with an overhead mechanical stirrer with 50.0 g of 11-aminoundecanoic acid. Purge the system with high-purity Argon for 15 minutes.

  • Causality: Aliphatic amines are highly susceptible to oxidative yellowing at elevated temperatures. Argon displacement prevents chromophore formation.

• Melt Phase : Heat the reactor to 200 °C under a continuous Argon sweep. The monomer will melt, and the evolution of water vapor will begin, indicating the onset of oligomerization.

• Vacuum Polycondensation : Once the initial vigorous bubbling subsides (approx. 1 hour), gradually apply a dynamic vacuum (down to <1 mbar) and raise the temperature to 220 °C.

  • Validation Check (Self-Validating): Monitor the torque on the mechanical stirrer. The reaction is complete when the torque reading plateaus (e.g., reaching a stable Δ Torque of +15 N·cm over baseline), indicating the polymer has reached its maximum equilibrium molecular weight.

• Termination : Break the vacuum with Argon and extrude/cool the polymer.

Protocol B: Base-Assisted Polycondensation of 10-Aminodecanoic Acid HCl Salt (Nylon-10)

Objective : Synthesize PA10 while effectively removing the HCl byproduct to prevent chain termination and equipment degradation.

• Neutralization & Desalination : Suspend 50.0 g of 10-aminodecanoic acid hydrochloride in 200 mL of cold deionized water. Slowly add 1.0 M NaOH dropwise under vigorous stirring.

  • Validation Check (Self-Validating): Monitor the pH continuously. Stop the addition when the pH stabilizes at exactly 7.2 (the isoelectric point). The previously soluble or partially soluble salt will precipitate as the free zwitterionic amino acid.

• Filtration & Washing : Filter the precipitate and wash it extensively with cold deionized water.

  • Validation Check (Self-Validating): Monitor the conductivity of the filtrate. Continue washing until the filtrate conductivity drops below 10 µS/cm. This confirms the complete removal of NaCl , which would otherwise degrade the final polymer.

• Drying : Dry the isolated free 10-aminodecanoic acid in a vacuum oven at 60 °C for 24 hours.

• Polycondensation : Charge the dried, free 10-aminodecanoic acid into the Parr reactor. Follow the exact thermal and vacuum profile described in Protocol A (Heat to 200 °C under Argon, then 220 °C under vacuum) to yield Nylon-10.

References

1.[1] Title : Nylon 11 - Wikipedia Source : Wikipedia URL : [Link]

2.[2] Title : Modern biopolyamide-based materials: synthesis and modification Source : Polymer Bulletin (Springer) URL :[Link]

3.[3] Title : Decene – Knowledge and References Source : Taylor & Francis URL :[Link]

4.[4] Title : Chemical Recycling of Aliphatic Polyamides by Microwave-Assisted Hydrolysis for Efficient Monomer Recovery Source : ACS Sustainable Chemistry & Engineering (PMC) URL :[Link]

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• 1. Nylon 11 - Wikipedia [en.wikipedia.org]
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• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the NMR Spectral Validation of 10-Aminodecanoic Acid Hydrochloride

Introduction: Beyond the Spectrum - A Framework for Rigorous NMR Validation

In the realm of drug development and chemical research, the unambiguous structural confirmation of a molecule is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone technique for this purpose, providing a wealth of information about the chemical environment of each atom in a molecule. However, the mere acquisition of a spectrum is insufficient. A rigorous validation process is essential to ensure the identity, purity, and structural integrity of a compound. This guide provides an in-depth, field-proven framework for the NMR spectral validation of 10-aminodecanoic acid hydrochloride, a bifunctional molecule increasingly utilized as a linker in Proteolysis Targeting Chimeras (PROTACs).[1][2]

This guide is structured to provide not just a protocol, but a self-validating system of analysis. We will delve into the "why" behind experimental choices, grounding our methodology in established principles of analytical chemistry and regulatory expectations.

The Molecular Subject: 10-Aminodecanoic Acid Hydrochloride

10-Aminodecanoic acid hydrochloride is an aliphatic chain with a terminal carboxylic acid and a terminal amine, the latter being protonated to form a hydrochloride salt.[1] This structure presents a straightforward yet informative NMR spectrum, making it an excellent case study for validation principles.

Caption: Chemical structure of 10-aminodecanoic acid hydrochloride.

Predicted ¹H and ¹³C NMR Spectral Data

The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts for 10-aminodecanoic acid hydrochloride in a common deuterated solvent such as deuterium oxide (D₂O). The chemical shifts are estimated based on established increments for functional groups and data from similar aliphatic compounds.[3][4][5][6]

Table 1: Predicted ¹H NMR Data for 10-Aminodecanoic Acid Hydrochloride in D₂O

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~2.95	t	2H	-CH ₂-NH₃⁺
~2.25	t	2H	-CH ₂-COOH
~1.60	m	4H	-CH ₂-CH₂-NH₃⁺, -CH ₂-CH₂-COOH
~1.2-1.4	m	10H	-(CH ₂)₅-

Table 2: Predicted ¹³C NMR Data for 10-Aminodecanoic Acid Hydrochloride in D₂O

Chemical Shift (ppm)	Assignment
~180	-C OOH
~40	-C H₂-NH₃⁺
~35	-C H₂-COOH
~25-30	Aliphatic -C H₂- chain

Experimental Protocol: A Self-Validating Workflow

The following protocol is designed to be a self-validating system, incorporating checks and best practices to ensure data integrity.

I. Sample Preparation: The Foundation of Quality Data

The quality of an NMR spectrum is fundamentally dependent on the quality of the sample preparation.[7][8]

• Solvent Selection: Due to the salt nature of the compound, polar deuterated solvents are required. Deuterium oxide (D₂O) is an excellent choice. Other options include methanol-d₄ or DMSO-d₆.[9][10] The choice of solvent can influence chemical shifts, so consistency is key when comparing spectra.[10]

• Concentration: For a standard ¹H NMR spectrum, a concentration of 5-10 mg in 0.6-0.7 mL of solvent is typically sufficient.[7][9] For ¹³C NMR, a higher concentration of 20-50 mg may be necessary to achieve a good signal-to-noise ratio in a reasonable time.[8]

• Homogenization: Ensure the sample is fully dissolved. Any undissolved particulate matter will degrade the magnetic field homogeneity, leading to broadened spectral lines.[7] If necessary, gently warm the sample or use a vortex mixer.

• Filtration: To remove any particulate impurities, filter the sample solution through a small plug of glass wool in a Pasteur pipette directly into the NMR tube.[11]

• NMR Tube: Use a high-quality, clean NMR tube. Contaminants on the tube surface can interfere with the measurement.[11]

II. Instrument Qualification and Calibration: Trusting Your Instrument

Before acquiring data, it is crucial to verify the performance of the NMR spectrometer. This is typically achieved through a series of qualification steps:

• Installation Qualification (IQ): Ensures the instrument is installed correctly.

• Operational Qualification (OQ): Verifies that the instrument operates according to its specifications. This often involves running spectra on standardized samples to check parameters like resolution and signal-to-noise ratio.

• Performance Qualification (PQ): Routinely demonstrates that the instrument is performing as expected for the intended application.

For routine analysis, running a standard sample (e.g., a line shape standard) before your sample of interest can provide confidence in the instrument's performance on that day.

III. NMR Data Acquisition: Optimizing for Your Molecule

• Standard ¹H NMR:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Ensure a sufficient number of scans to achieve a good signal-to-noise ratio.

  • The spectral width should be set to encompass all expected proton signals.

• Standard ¹³C NMR:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Due to the lower natural abundance and gyromagnetic ratio of ¹³C, a larger number of scans will be required compared to ¹H NMR.

• 2D NMR for Unambiguous Assignment (Optional but Recommended):

  • COSY (Correlation Spectroscopy): This experiment reveals which protons are coupled to each other, which is invaluable for assigning the overlapping methylene signals in the aliphatic chain.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with the carbon it is directly attached to, allowing for the unambiguous assignment of the carbon signals based on the more easily assigned proton signals.

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds away, which can be useful for confirming the overall structure and assigning quaternary carbons.

Caption: A streamlined workflow for NMR spectral validation.

Data Validation and Comparison

I. Spectral Analysis and Assignment

• Chemical Shift Referencing: Calibrate the chemical shift axis. If using D₂O, the residual HDO peak can be used as a reference (typically around 4.79 ppm at 25°C).

• Peak Picking and Integration: Identify all significant peaks and integrate their areas. The integrals in the ¹H NMR spectrum should correspond to the number of protons giving rise to each signal.

• Multiplicity Analysis: Analyze the splitting patterns (singlet, doublet, triplet, etc.) of the signals in the ¹H NMR spectrum. This provides information about the number of neighboring protons.

• Structural Assignment: Assign each signal in the ¹H and ¹³C spectra to a specific atom or group of atoms in the molecule, using the chemical shifts, integrations, multiplicities, and 2D correlation data.

II. Comparison with Alternatives and Impurity Detection

The validated NMR spectrum of pure 10-aminodecanoic acid hydrochloride serves as a benchmark against which other samples can be compared.

• Purity Assessment: The presence of unexpected signals in the ¹H NMR spectrum can indicate the presence of impurities. The integration of these signals relative to the signals of the main compound can be used to quantify the level of impurity. Common impurities in amino acid synthesis can include starting materials, reagents, or byproducts such as dimers.[12][13]

• Identification of Different Salt Forms: If the compound were, for example, a free base instead of a hydrochloride salt, the chemical shift of the protons near the amine group would be significantly different.

• Batch-to-Batch Consistency: Overlaying the NMR spectra of different batches of the same material provides a quick and effective way to assess consistency.

Conclusion: A Foundation of Trust in Your Research

This guide has outlined a comprehensive and scientifically sound approach to the NMR spectral validation of 10-aminodecanoic acid hydrochloride. By moving beyond simple data acquisition to a framework of rigorous validation, researchers can ensure the identity and purity of their materials with a high degree of confidence. This commitment to analytical rigor is the bedrock of reproducible and reliable scientific research.

References

• InfoSheet : NMR sample preparation. [Online].

• NMR Sample Preparation. Department of Chemistry & Biochemistry, University of South Carolina. [Online]. Available: [Link]

• NMR Sample Preparation: The Complete Guide. Organomation. [Online]. Available: [Link]

• Sample preparation for NMR measurements and points to keep in mind. JEOL. [Online]. Available: [Link]

• Validation of Compendial Procedures 〈1225〉. United States Pharmacopeia. [Online]. Available: [Link]

• NMR Sample Preparation. Department of Chemistry, University of Rochester. [Online]. Available: [Link]

• 13C-NMRスペクトル （1Hノンデカップル）. DNP Science and Technology. [Online]. Available: [Link]

• GUIDELINE FOR qNMR ANALYSIS. European Network of Forensic Science Institutes. [Online]. Available: [Link]

• Guide to NMR Method Development and Validation – Part II: Multivariate data analysis. ResearchGate. [Online]. Available: [Link]

• ¹H NMR spectra of 10-bromodecanoic acid (A), diselenide (B),... ResearchGate. [Online]. Available: [Link]

• 10-Hydroxydecanoic acid. SpectraBase. [Online]. Available: [Link]

• Guide to NMR Method Development and Validation – Part I: Identification and Quantification (update 2023). ResearchGate. [Online]. Available: [Link]

• Solid-state 35/37Cl NMR spectroscopy of hydrochloride salts of amino acids implicated in chloride ion transport channel selectivity: opportunities at 900 MHz. PubMed. [Online]. Available: [Link]

• ¹H NMR Chemical Shifts. Organic Chemistry Data. [Online]. Available: [Link]

• ¹³C NMR Chemical Shifts. Organic Chemistry Data. [Online]. Available: [Link]

• 10-Aminodecanoic acid. PubChem. [Online]. Available: [Link]

• [NMR] ¹H, ¹³C and ¹⁵N chemical shift table of 20 common amino acids. KPWu's group research site. [Online].

• NMR Chemical Shifts. University of Puget Sound. [Online]. Available: [Link]

• Chemical shifts. University of Regensburg. [Online]. Available: [Link]

• The Challenging Complete and Detailed ¹H and ¹³C NMR Assignment for ent-Kaurenoic Acid, a Remarkable Natural Product. ACS Omega. [Online]. Available: [Link]

• ¹⁵N NMR spectroscopy 24—chemical shifts and coupling constants of α‐amino acid N‐carboxyanhydrides and related heterocycles. ResearchGate. [Online]. Available: [Link]

• ¹³C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. MDPI. [Online]. Available: [Link]

• Method for detecting impurities in aminocaproic acid or preparation thereof. Google Patents. [Online].

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Optimizing Aliphatic Linker Length: A Comparative Guide to 10-Aminodecanoic Acid vs. 8-Aminooctanoic Acid in Bioconjugation

As bioconjugation, PROTAC (Proteolysis Targeting Chimera) design, and targeted radiotherapeutics advance, the selection of the correct linker is no longer a trivial structural afterthought. The aliphatic chain connecting a targeting ligand to a payload fundamentally dictates the molecule's physicochemical properties, steric hindrance, and biological efficacy.

This guide provides an objective, data-driven comparison between two critical aliphatic linkers: 10-aminodecanoic acid hydrochloride salt (10-ADA HCl) and 8-aminooctanoic acid (8-AOA) . By analyzing the causality behind their chain lengths, we will explore how a seemingly minor difference of two methylene groups can drastically alter molecular conformation, target binding, and in vivo biodistribution.

Physicochemical Profiling & Mechanistic Causality

While both linkers provide a stable, non-cleavable hydrocarbon bridge with terminal amine and carboxylic acid groups for orthogonal coupling, their differing carbon chain lengths (C10 vs. C8) trigger distinct thermodynamic behaviors in aqueous environments.

Table 1: Comparative Properties of Aliphatic Linkers

Property	8-Aminooctanoic Acid (8-AOA)	10-Aminodecanoic Acid (10-ADA HCl)
Chain Length	8 Carbons	10 Carbons
Flexibility	Moderate; balances reach and entropy	High; susceptible to folding
Hydrophobicity (LogP)	Moderate lipophilicity	High lipophilicity
Conformational Bias	Extended conformation favored	Prone to "hydrophobic collapse"
Primary Application	Radiotherapeutics, ADCs, fine-tuning receptor affinity	PROTACs, cyclic peptide stabilization, lipophilic anchoring

The Causality of Chain Length: Hydrophobic Collapse vs. Balanced Flexibility

The addition of two methylene groups in 10-ADA significantly increases the molecule's lipophilicity. In aqueous physiological environments, highly hydrophobic linkers like 10-ADA tend to undergo hydrophobic collapse —folding in on themselves to minimize the surface area exposed to water [1]. While this can restrict flexibility, it is highly advantageous when trying to impart a definite conformational bias in cyclic antimicrobial peptides, effectively shielding the hydrophobic core and modulating hemolytic activity[1].

Conversely, 8-AOA operates in a "Goldilocks" zone. It provides sufficient distance to prevent steric clashing between a bulky payload (e.g., a radiometal chelator) and the target receptor, without being so long that it collapses. This balanced flexibility allows the targeting ligand to maintain its active conformation, leading to superior receptor engagement [2].

Fig 1: Mechanistic pathways illustrating how linker length dictates molecular conformation and application.

Experimental Data & Field-Proven Case Studies

Case Study A: Enhancing Melanoma Uptake with 8-AOA

In the development of targeted radiotherapeutics, linker length directly correlates with tumor uptake. A pivotal study evaluating 99mTc-labeled alpha-MSH peptides for melanoma targeting compared various linkers. Researchers found that replacing a standard -GlyGly- linker with an 8-aminooctanoic acid (8-AOA) linker enhanced melanoma uptake by more than 60% [3].

Experimental Result: The 8-AOA conjugated peptide (99mTc(EDDA)-HYNIC-AocNle-CycMSHhex) exhibited the highest tumor uptake of 22.3 ± 1.72 %ID/g at 2 hours post-injection, significantly outperforming shorter linkers and PEGylated alternatives [2]. The 8-carbon chain provided the exact spatial separation needed to prevent the bulky HYNIC chelator from interfering with the MC1 receptor binding pocket.

Case Study B: Modulating Cyclic Peptides with 10-ADA

For antimicrobial peptides (AMPs), separating antibacterial efficacy from toxic hemolytic activity is a major hurdle. Researchers utilizing 10-aminodecanoic acid in cyclic peptides observed that a linker length of ten atoms represents the maximum distance a small macrocyclic peptide can tolerate without major structural rearrangements [1]. The high hydrophobicity of 10-ADA forces the peptide into a specific folded state, lowering its hemolytic activity by sequestering lipophilic residues away from mammalian cell membranes [1].

Self-Validating Experimental Protocol: Amide Bioconjugation

To utilize either 8-AOA or 10-ADA HCl in PROTAC or ADC synthesis, robust amide bond formation is required. The following protocol utilizes HATU/DIPEA chemistry.

Expertise Insight: HATU is chosen over EDC/NHS for these specific aliphatic linkers because it accelerates the reaction and minimizes racemization (if chiral centers are present elsewhere in the payload). DIPEA acts as a non-nucleophilic base to neutralize the HCl salt of 10-ADA and deprotonate the carboxylic acid for activation.

Step-by-Step Methodology

• Preparation: Dissolve 1.0 eq of the carboxylic acid-bearing payload in anhydrous DMF (0.1 M concentration).

• Activation: Add 1.2 eq of HATU and 3.0 eq of DIPEA to the solution. Stir at room temperature for 15 minutes.

  • Causality: This step forms the highly reactive O-At ester intermediate.

• Linker Addition: Add 1.5 eq of the chosen linker (8-AOA or 10-ADA HCl). If using 10-ADA HCl, ensure an additional 1.0 eq of DIPEA is present to neutralize the hydrochloride salt, freeing the primary amine for nucleophilic attack.

• Coupling: Stir the reaction mixture at room temperature for 2–4 hours under an inert nitrogen atmosphere.

• Self-Validating Step (In-Process Control): Monitor the reaction via LC-MS. The system is self-validating: the complete consumption of the O-At ester mass and the appearance of the exact conjugate mass ( [M+H]+ ) confirm successful coupling. If the intermediate persists, steric hindrance is impeding the reaction, indicating a need for gentle heating (40°C).

• Purification: Quench with water, extract with ethyl acetate, and purify via preparative HPLC.

Fig 2: Self-validating bioconjugation workflow utilizing LC-MS feedback loops.

Conclusion

The choice between 10-aminodecanoic acid and 8-aminooctanoic acid should be driven by the thermodynamic requirements of your target molecule. If your goal is to maximize receptor reach while maintaining an extended, flexible conformation (e.g., ADCs, radioligands), 8-AOA is the superior choice. However, if your design requires a highly lipophilic anchor or relies on hydrophobic collapse to stabilize a specific peptide conformation, 10-ADA HCl provides the necessary physical properties to force that structural bias.

References

• Modulation of Backbone Flexibility for Effective Dissociation of Antibacterial and Hemolytic Activity in Cyclic Peptides National Center for Biotechnology Information (PMC)[Link]

• Introduction of an 8-Aminooctanoic Acid Linker Enhances the melanoma uptake of Tc-99m-labeled Lactam Bridge-Cyclized Alpha-MSH Peptide National Center for Biotechnology Information (PMC)[Link]

• Effects of Polyethylene Glycol and 8-Aminooctanoic Acid Linkers on Melanoma Uptake of [99mTc]Tc-Tricarbonyl-NOTA-Conjugated Lactam-Cyclized α-MSH Peptides Bioconjugate Chemistry - ACS Publications[Link]

A Senior Application Scientist's Comparative Guide to the Analysis of 10-Aminodecanoic Acid Hydrochloride Salt

This guide provides an in-depth comparison of analytical methodologies for 10-aminodecanoic acid hydrochloride salt, with a primary focus on its mass spectrometry fragmentation pattern. Designed for researchers, scientists, and drug development professionals, this document offers expert insights into experimental choices and presents supporting data to guide your analytical strategy.

Introduction to 10-Aminodecanoic Acid and its Analytical Significance

10-aminodecanoic acid is a bifunctional molecule containing a terminal amino group and a carboxylic acid, connected by a ten-carbon aliphatic chain.[1][2][3] This structure makes it a valuable building block in various applications, including the synthesis of polymers, peptides, and as a linker in Proteolysis Targeting Chimeras (PROTACs).[2][3] The hydrochloride salt form enhances its stability and solubility in aqueous solutions. Accurate and reliable analytical methods are crucial for its characterization, quality control, and for studying its role in various chemical and biological systems.

Mass Spectrometry Analysis of 10-Aminodecanoic Acid

Electrospray ionization tandem mass spectrometry (ESI-MS/MS) is a powerful technique for the structural elucidation and quantification of molecules like 10-aminodecanoic acid.[4][5] The hydrochloride salt will readily dissociate in the ESI source, and the molecule will typically be analyzed as the protonated species, [M+H]⁺. Collision-induced dissociation (CID) of the precursor ion will induce fragmentation, providing a characteristic pattern that can be used for identification and structural confirmation.[5][6][7]

Predicted Fragmentation Pattern of Protonated 10-Aminodecanoic Acid

The fragmentation of protonated 10-aminodecanoic acid is expected to be driven by the presence of the amino and carboxylic acid functional groups, as well as the long alkyl chain. The following is a predicted fragmentation pathway based on established principles of mass spectrometry.[8][9][10][11]

Key Fragmentation Pathways:

• Loss of Water and Carbon Monoxide: Amino acids commonly exhibit the loss of small neutral molecules.[8][12] The protonated molecule can readily lose a molecule of water (H₂O) from the carboxylic acid group, followed by the loss of carbon monoxide (CO).

• Alpha-Cleavage: Cleavage of the C-C bond adjacent to the protonated amine is a favorable fragmentation pathway for amines.[13]

• Alkyl Chain Fragmentation: The long hydrocarbon chain can undergo fragmentation, leading to a series of ions separated by 14 Da (corresponding to CH₂ units).[9][10]

• McLafferty Rearrangement: The carboxylic acid moiety can undergo a McLafferty rearrangement, which is a characteristic fragmentation for this functional group.[14][15]

The following diagram illustrates the predicted fragmentation pathway of protonated 10-aminodecanoic acid.

Caption: Predicted ESI-MS/MS fragmentation of 10-aminodecanoic acid.

Comparative Analytical Techniques

While mass spectrometry is a powerful tool, other analytical techniques can also be employed for the analysis of 10-aminodecanoic acid, each with its own set of advantages and limitations.

High-Performance Liquid Chromatography (HPLC) with Derivatization

Methodology:

High-Performance Liquid Chromatography (HPLC) is a widely used technique for separating and quantifying components in a mixture.[] Since 10-aminodecanoic acid lacks a strong chromophore, derivatization is necessary for sensitive UV or fluorescence detection.[17][18] Common derivatizing agents for amino acids include o-phthalaldehyde (OPA), fluorenylmethyloxycarbonyl chloride (Fmoc-Cl), and dansyl chloride. The derivatized analyte is then separated on a reversed-phase HPLC column and detected.[18]

Experimental Protocol:

• Sample Preparation: Dissolve the 10-aminodecanoic acid hydrochloride salt in an appropriate solvent (e.g., water or a buffered solution).

• Derivatization: Mix the sample solution with the derivatizing agent (e.g., OPA in the presence of a thiol) and allow the reaction to proceed for a specified time.

• HPLC Analysis: Inject the derivatized sample onto a C18 HPLC column.

• Separation: Use a gradient elution with a mobile phase consisting of an aqueous buffer and an organic solvent (e.g., acetonitrile or methanol).

• Detection: Monitor the eluent using a fluorescence or UV detector at the appropriate wavelength for the chosen derivatizing agent.

• Quantification: Create a calibration curve using standards of known concentrations to quantify the analyte.

Caption: Workflow for HPLC analysis with pre-column derivatization.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

Methodology:

Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is a primary analytical method that allows for the direct quantification of a substance without the need for a calibration curve of the same substance.[17] Quantification is achieved by comparing the integral of a specific resonance signal of the analyte to the integral of a known amount of an internal standard.

Experimental Protocol:

• Sample Preparation: Accurately weigh the 10-aminodecanoic acid hydrochloride salt and a suitable internal standard (e.g., maleic acid or dimethyl sulfone) and dissolve them in a deuterated solvent (e.g., D₂O or DMSO-d₆).

• NMR Acquisition: Acquire a ¹H NMR spectrum of the solution using appropriate parameters to ensure accurate integration (e.g., long relaxation delay).

• Data Processing: Process the NMR spectrum, including phasing and baseline correction.

• Integration: Integrate the characteristic signals of both the analyte and the internal standard. For 10-aminodecanoic acid, the protons on the carbon adjacent to the amino group or the carboxylic acid group can be used.

• Calculation: Calculate the concentration of the analyte using the known concentration of the internal standard and the ratio of their integrals.

Caption: Workflow for quantitative NMR (qNMR) analysis.

Performance Comparison

The choice of analytical technique depends on the specific requirements of the analysis, such as the need for structural information, sensitivity, and throughput. The following table provides a comparative overview of the discussed methods.

Feature	Mass Spectrometry (ESI-MS/MS)	HPLC with Derivatization	Quantitative NMR (qNMR)
Principle	Mass-to-charge ratio measurement of ions and their fragments	Chromatographic separation followed by UV or fluorescence detection	Nuclear magnetic resonance of atomic nuclei
Structural Information	High (fragmentation pattern)	Low (retention time)	High (chemical shifts, coupling constants)
Sensitivity	Very High (pg to fg)	High (ng to pg)	Low (µg to mg)
Quantification	Relative or absolute (with standards)	Relative (requires calibration curve)	Absolute (primary method)
Throughput	High	Medium	Low
Sample Preparation	Simple dilution	Multi-step derivatization	Simple dissolution
Instrumentation Cost	High	Medium	Very High
Expertise Required	High	Medium	High

Senior Application Scientist's Recommendation

For the comprehensive characterization of 10-aminodecanoic acid hydrochloride salt, a multi-faceted approach is often the most robust.

• For structural confirmation and identification of unknowns , ESI-MS/MS is unparalleled due to the rich structural information provided by its fragmentation pattern. It is the gold standard for confirming the identity of the compound and for identifying any potential impurities or degradation products.

• For routine quality control and quantification in a high-throughput setting , HPLC with derivatization offers a good balance of sensitivity, cost-effectiveness, and throughput. Once a method is established, it can be readily implemented for routine analysis.

• For the certification of reference materials or when the highest accuracy in quantification is required , qNMR is the method of choice. Its nature as a primary ratio method eliminates the need for a compound-specific calibration curve, providing a high degree of accuracy and traceability.

By understanding the strengths and weaknesses of each technique, researchers can select the most appropriate analytical strategy to meet their specific research and development goals.

References

• Journal of the American Chemical Society. Collision-Induced Dissociation Threshold Energies of Protonated Glycine, Glycinamide, and Some Related Small Peptides and Peptide Amino Amides. [Link]

• Journal of the American Society for Mass Spectrometry. Chiral Differentiation of Amino Acids by In-Source Collision-Induced Dissociation Mass Spectrometry. [Link]

• Journal of Separation Science. Alternatives to amino acid analysis for the purity control of pharmaceutical grade L-alanine. [Link]

• Analytical Chemistry. The Characteristics of Peptide Collision-Induced Dissociation Using a High-Performance MALDI-TOF/TOF Tandem Mass Spectrometer. [Link]

• Taylor & Francis Online. Collision-induced dissociation – Knowledge and References. [Link]

• Amino Acids. Analytical methods for amino acid determination in organisms. [Link]

• Digital Commons@Kennesaw State University. Collision Induced Dissociation to Detect the Amino Acid Sequence of Synthetic Peptide: A Tandem Mass Spectrometry Investigation. [Link]

• Chemistry!!! Not Mystery. Fragmentation and mass spectra of Aliphatic Acids. [Link]

• Scientific Reports. Revisiting Fragmentation Reactions of Protonated α-Amino Acids by High-Resolution Electrospray Ionization Tandem Mass Spectrometry with Collision-Induced Dissociation. [Link]

• Rapid Communications in Mass Spectrometry. ESI-MS/MS analysis of underivatised amino acids: a new tool for the diagnosis of inherited disorders of amino acid metabolism. Fragmentation study of 79 molecules of biological interest in positive and negative ionisation mode. [Link]

• PubChem. 10-Aminodecanoic acid. [Link]

• University of Arizona, Department of Chemistry and Biochemistry. Mass Spectrometry - Examples. [Link]

• Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. [Link]

• Scientific Reports. Revisiting Fragmentation Reactions of Protonated α-Amino Acids by High-Resolution Electrospray Ionization Tandem Mass Spectrometry with Collision-Induced Dissociation. [Link]

• University of Alabama at Birmingham. Applications of ESI-MS for peptides. [Link]

• Chromedia. Ion Formation and Organic Fragmentation in LCMS: Unlocking the Secrets of Mass Spectra. [Link]

• arXiv. LC/ESI-MS analysis of underivatized amino acids and mass spectrum. [Link]

• NIST WebBook. n-Decanoic acid. [Link]

• CAS Common Chemistry. 10-Aminodecanoic acid. [Link]

• Michigan State University, Department of Chemistry. Mass Spectrometry. [Link]

• University of Alabama at Birmingham. Ion fragmentation of small molecules in mass spectrometry. [Link]

• University of California, Los Angeles. Mass Spectrometry: Fragmentation. [Link]

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10-aminodecanoic acid hydrochloride salt vs free base reactivity comparison

As a Senior Application Scientist in drug development and synthetic chemistry, I frequently encounter challenges regarding the solubility, stability, and reactivity of medium-chain aliphatic linkers. 10-Aminodecanoic acid (10-ADA) is a highly versatile ω -amino acid utilized extensively as a PROTAC linker, in the synthesis of biocompatible polymers, and in peptide conjugations 1.

Understanding the physicochemical and mechanistic differences between its free base (zwitterionic) and hydrochloride (HCl) salt forms is critical for optimizing synthetic yields, preventing premature polymerization, and ensuring batch-to-batch reproducibility. This guide objectively compares these two forms and provides self-validating experimental protocols to ensure successful integration into your workflows.

Physicochemical Profiling & Quantitative Data

The macroscopic behavior of 10-ADA is entirely dictated by its protonation state. The table below summarizes the quantitative and qualitative differences between the two forms.

Property	10-Aminodecanoic Acid (Free Base)	10-Aminodecanoic Acid HCl Salt
Molecular Formula	C10​H21​NO2​	C10​H22​ClNO2​
Molecular Weight	187.28 g/mol 2	223.74 g/mol
Physical State (pH 7)	Zwitterion ( NH3+​/COO− )	Solvated Ions ( NH3+​/Cl−/COOH )
Water Solubility	Low (Isoelectric point precipitation)	High (Ionized salt form)
Organic Solubility	Poor in DCM/THF; Moderate in hot DMF	Good in DMF, DMSO, and MeOH
Nucleophilicity	Moderate (Equilibrium dependent)	None (Requires base activation)
Storage Stability	High (Room temperature)	Moderate (Hygroscopic, requires desiccation)

Mechanistic Reactivity Analysis

The reactivity of 10-ADA hinges on the electronic availability of its two terminal functional groups.

The Amine Nucleophile: In the HCl salt , the terminal amine is locked as a stable ammonium ion ( NH3+​ ). This renders it completely non-nucleophilic, which is highly advantageous for preventing premature self-condensation or polymerization during storage. To utilize the amine in reductive aminations or amide couplings, an organic base (e.g., DIPEA or TEA) must be added to liberate the free amine ( NH2​ ). Conversely, the free base form exists as a zwitterion. While the amine is still largely protonated in neutral aqueous media (pKa ~10.6), it exists in a dynamic equilibrium with the reactive free amine in organic solvents, making it moderately reactive but less predictable without strict pH control.

The Carboxylic Acid Electrophile: For the carboxylic acid to react with activating agents (like EDC or HATU) to form active esters, it must be accessible. The HCl salt provides a fully protonated carboxylic acid ( COOH ), which is readily activated. The zwitterionic free base contains a deactivated carboxylate ( COO− ), which often requires specific solvent conditions or pre-activation steps to participate efficiently in coupling reactions.

pH-dependent speciation and reactivity logic of 10-aminodecanoic acid.

Experimental Methodologies & Self-Validating Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Built-in analytical checkpoints guarantee that the chemical state of the 10-ADA molecule is correct before proceeding to the next step.

Protocol A: Amide Coupling using 10-ADA HCl Salt (PROTAC Linker Synthesis)

Causality: Using the HCl salt requires precise stoichiometric control of the base. We utilize 3.0 equivalents of N,N-Diisopropylethylamine (DIPEA): 1 eq to neutralize the HCl, 1 eq to deprotonate the carboxylic acid for HATU activation, and 1 eq excess to drive the reaction and maintain a nucleophilic amine.

• Solubilization & Neutralization: Dissolve 1.0 eq of 10-ADA HCl in anhydrous DMF (0.1 M). Add 3.0 eq of DIPEA dropwise while stirring.

  • Self-Validation Check: Spot 1 μL of the solution onto damp pH indicator paper. It must read pH > 8. If it does not, the HCl salt is not fully neutralized, and the amine will remain unreactive. Add DIPEA in 0.1 eq increments until pH > 8 is achieved.

• Activation: Add 1.1 eq of HATU to the mixture and stir at room temperature for 15 minutes.

  • Causality: HATU rapidly converts the carboxylate into a highly reactive HOAt ester, priming it for nucleophilic attack.

• Conjugation: Add 1.0 eq of the target amine (e.g., a PROTAC target protein ligand) to the activated mixture. Stir at room temperature for 2 hours.

• Reaction Monitoring:

  • Self-Validation Check: Perform LC-MS analysis. The complete disappearance of the 10-ADA mass peak (m/z 188.1 [M+H]+ ) and the appearance of the desired product mass confirms successful conjugation.

• Workup: Quench with water, extract with ethyl acetate, wash with brine, dry over Na2​SO4​ , and concentrate under vacuum.

Step-by-step amide coupling workflow using the 10-aminodecanoic acid hydrochloride salt.

Protocol B: Boc-Protection of 10-ADA Free Base

Causality: Synthesizing Boc-10-Aminodecanoic acid 3 requires the amine to be highly nucleophilic to attack di-tert-butyl dicarbonate ( Boc2​O ). Starting with the free base minimizes the salt load in the reaction.

• Zwitterion Disruption: Suspend 1.0 eq of 10-ADA free base in a 1:1 mixture of THF and 1M NaOH (aq).

  • Causality: The aqueous base deprotonates the ammonium ion of the zwitterion, driving the insoluble powder into solution as a highly soluble sodium salt with a free, nucleophilic amine.

• Protection: Cool the solution to 0°C. Add 1.2 eq of Boc2​O dropwise. Allow the reaction to warm to room temperature and stir for 12 hours.

• Monitoring:

  • Self-Validation Check: Spot the reaction mixture on a TLC plate and stain with Ninhydrin. The starting material will show a bright purple/blue spot (indicating a free primary amine). The absence of a purple spot confirms complete Boc-protection.

• Acidification & Isolation: Wash the aqueous layer with diethyl ether to remove unreacted Boc2​O . Acidify the aqueous layer to pH 2-3 using 1M HCl.

  • Causality: This protonates the carboxylate, causing the Boc-10-ADA to precipitate out of the aqueous phase, allowing for easy extraction with ethyl acetate.

Selection Guide: Which Form to Choose?

• Choose the HCl Salt when: You require high solubility in polar organic solvents (DMF/DMSO) or water, and when you want strict, base-triggered control over the initiation of your coupling reactions. It is the preferred choice for automated liquid-phase syntheses where premature reactivity must be suppressed.

• Choose the Free Base when: You are conducting solid-phase peptide synthesis (SPPS) where pre-formed zwitterions are standard, or when your downstream purification strategy is highly sensitive to the presence of excess chloride salts and base-neutralization byproducts.

References

• National Center for Biotechnology Information (PubChem). "PubChem Compound Summary for CID 83150, 10-Aminodecanoic acid." Retrieved from:[Link]

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• 2. 10-Aminodecanoic acid | C10H21NO2 | CID 83150 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Boc-10-Aminodecanoic acid | TargetMol [targetmol.com]

FTIR Spectroscopy Analysis of 10-Aminodecanoic Acid Hydrochloride: A Comparative Guide for Linker Selection

Executive Summary

10-Aminodecanoic acid (10-ADA) is a critical bifunctional building block utilized in the synthesis of polyamides, PROTAC linkers, and specialized bioconjugates[1]. Commercially, it is available in two primary solid-state forms: the free amino acid (zwitterion) and the hydrochloride salt (10-ADA HCl). For drug development professionals, selecting the correct form is paramount. The protonation state directly dictates the molecule's solubility, reactivity, and downstream peptide coupling efficiency.

This guide provides an objective, data-driven comparison of 10-ADA HCl against its zwitterionic counterpart and a longer-chain alternative (12-aminododecanoic acid), utilizing Fourier-Transform Infrared (FTIR) spectroscopy as the definitive analytical tool to verify functional group integrity.

Mechanistic Insight: The Protonation Paradigm

In the solid state, aliphatic amino acids like 10-ADA naturally exist as zwitterions. The carboxylic acid donates a proton to the primary amine, yielding a carboxylate anion ( −COO− ) and an ammonium cation ( −NH3+​ ). However, synthesizing the hydrochloride salt (10-ADA HCl) forces the molecule into a purely cationic state. The chloride counterion stabilizes the protonated amine, while the carboxylate is neutralized back to a standard carboxylic acid ( −COOH ).

This structural divergence is not merely academic; it fundamentally alters the molecule's vibrational modes. As demonstrated in foundational studies on the [2], FTIR spectroscopy is exquisitely sensitive to these protonation states. Furthermore, research on the confirms that altering the acid-base equilibrium drastically shifts the entire vibrational landscape[3].

Comparative Spectral Data

The following table summarizes the key quantitative FTIR vibrational modes used to objectively differentiate 10-ADA HCl from alternative linker forms.

Vibrational Mode	10-ADA HCl (cm⁻¹)	10-ADA Zwitterion (cm⁻¹)	12-ADA Zwitterion (cm⁻¹)	Mechanistic Causality
C=O Stretch (Carboxylic Acid)	~1710 (Strong)	Absent	Absent	HCl protonates the amine, leaving the carboxyl group neutral ( −COOH ).
Asymmetric COO− Stretch	Absent	~1560 - 1580 (Strong)	~1560 - 1580 (Strong)	Proton transfer from −COOH to −NH2​ forms a delocalized carboxylate anion.
Symmetric COO− Stretch	Absent	~1400 - 1420 (Medium)	~1400 - 1420 (Medium)	Confirms the presence of the carboxylate anion in the free base forms.
N-H Stretch ( NH3+​ )	~2800 - 3000 (Broad)	~2800 - 3100 (Broad)	~2800 - 3100 (Broad)	Both forms contain protonated amines; HCl salt shows distinct chloride H-bonding shifts.
C-H Asymmetric Stretch ( CH2​ )	~2920 (Strong)	~2920 (Strong)	~2915 (Strong)	Longer aliphatic chain in 12-ADA slightly alters methylene stretching frequencies.
CH2​ Rocking (Aliphatic Chain)	~720 (Weak/Med)	~720 (Weak/Med)	~718 (Medium)	Confirms the presence of a long linear polymethylene chain (n > 4).

Workflow Visualization

The decision tree below outlines the logical progression for spectroscopically validating the protonation state of incoming aliphatic amino acid linker batches.

ATR-FTIR decision tree for validating the protonation state of aliphatic amino acid linkers.

Self-Validating Experimental Protocol: ATR-FTIR Analysis

Expertise & Experience Note: Why use Attenuated Total Reflectance (ATR) over traditional KBr pellets? Traditional KBr pellet pressing involves high mechanical pressure and a highly hygroscopic matrix. For amine hydrochlorides, the introduction of moisture and pressure can induce a solid-state ion exchange or partial deprotonation. This artificially generates zwitterionic peaks (false positives at ~1580 cm⁻¹), invalidating the analysis. ATR preserves the native solid-state structure, ensuring the spectrum reflects the true batch chemistry.

Step 1: System Validation and Background

• Clean the diamond ATR crystal with LC-MS grade isopropanol and allow it to dry completely.

• Run a daily validation check using a polystyrene standard film to ensure wavenumber accuracy (specifically verifying the sharp 1601 cm⁻¹ and 1028 cm⁻¹ bands).

• Acquire a background spectrum (64 scans, 4 cm⁻¹ resolution) immediately prior to sample analysis to account for atmospheric CO2​ and water vapor fluctuations.

  • Self-Validation Check: Ensure the baseline noise in the background scan is <0.01% transmittance before proceeding.

Step 2: Sample Preparation and Loading

• Transfer approximately 2-5 mg of the 10-ADA HCl powder directly onto the center of the ATR crystal.

• Apply consistent, firm pressure using the ATR anvil.

  • Mechanistic Causality: Intimate contact between the crystal and the sample is mandatory because the IR evanescent wave penetrates only 0.5 to 2 micrometers into the sample. Inconsistent pressure leads to poor signal-to-noise (S/N) ratios, particularly in the high-frequency N-H stretching region (2800 - 3000 cm⁻¹).

Step 3: Spectral Acquisition

• Collect the sample spectrum using 64 scans at 4 cm⁻¹ resolution over a range of 4000 to 400 cm⁻¹. As noted in [4], utilizing 64 scans (rather than the routine 16) significantly improves the S/N ratio, facilitating the differentiation of subtle structural variations.

• Apply an atmospheric compensation algorithm if residual water vapor peaks (3900-3500 cm⁻¹ and 1900-1300 cm⁻¹) are detected in the raw spectrum.

Step 4: Data Interpretation

• Interrogate the 1750–1500 cm⁻¹ region .

• A sharp, intense peak at ~1710 cm⁻¹ confirms the intact hydrochloride salt (C=O stretch of the neutral carboxylic acid).

• The presence of strong bands at 1580 cm⁻¹ and 1410 cm⁻¹ indicates either a contaminated batch or that the supplier provided the zwitterionic free base instead of the requested HCl salt.

Application in Drug Development

For PROTAC synthesis and solid-phase peptide synthesis (SPPS), the 10-ADA HCl salt is vastly preferred over the zwitterion. The hydrochloride salt protects the amine, preventing premature self-condensation or polymerization during peptide coupling reactions. Meanwhile, the neutral carboxylic acid is readily activated by standard coupling reagents like HATU or EDC. Rapid spectroscopic screening of these linkers ensures batch-to-batch conformity, mitigating expensive downstream synthesis failures and ensuring the integrity of the final therapeutic compound.

References

• Title: Zwitterion vs neutral structures of amino acids stabilized by a negatively charged site: infrared photodissociation and computations of proline-chloride anion Source: PubMed (NIH) URL: [Link]

• Title: 10-Aminodecanoic acid | C10H21NO2 | CID 83150 Source: PubChem (NIH) URL: [Link]

• Title: Far infrared spectra of solid state aliphatic amino acids in different protonation states Source: The Journal of Chemical Physics (AIP Publishing) URL: [Link]

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• 4. documents.thermofisher.com [documents.thermofisher.com]

Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of 10-Aminodecanoic Acid Hydrochloride Salt

This guide provides comprehensive, step-by-step procedures for the safe and compliant disposal of 10-aminodecanoic acid hydrochloride salt. As laboratory professionals, it is our responsibility to manage chemical waste in a manner that ensures personal safety and environmental protection. This document is designed to be a trusted resource for researchers, scientists, and drug development professionals, offering clarity and expert guidance on this specific operational question.

Hazard Assessment and Initial Considerations

Before beginning any disposal procedure, a thorough understanding of the chemical's properties is paramount. 10-Aminodecanoic acid hydrochloride salt is the hydrochloride salt of 10-aminodecanoic acid (CAS No. 13108-19-5). While a specific Safety Data Sheet (SDS) for the hydrochloride salt should always be consulted, data for the parent compound, 10-aminodecanoic acid, indicates that it is classified with a "Warning" signal word and is associated with the following hazards[1]:

• H315: Causes skin irritation

• H319: Causes serious eye irritation

• H335: May cause respiratory irritation

Based on this information, 10-aminodecanoic acid hydrochloride salt should be handled as a non-hazardous but irritating solid chemical. It is crucial to verify this classification with the SDS provided by the specific supplier of your material. In the absence of evidence to the contrary, it should not be treated as a highly toxic or environmentally hazardous substance.

Hazard Classification	GHS Hazard Statement
Skin Irritation	H315: Causes skin irritation
Eye Irritation	H319: Causes serious eye irritation
Respiratory Irritation	H335: May cause respiratory irritation

Personal Protective Equipment (PPE)

Proper selection and use of PPE is the first line of defense against chemical exposure. When handling 10-aminodecanoic acid hydrochloride salt for disposal, the following PPE is mandatory:

• Eye Protection: Safety glasses with side shields or chemical splash goggles are required to prevent eye contact[2][3].

• Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn to prevent skin contact. Always inspect gloves for any signs of degradation or puncture before use[2][3].

• Body Protection: A standard laboratory coat should be worn to protect against accidental skin exposure[2].

• Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved dust mask or respirator should be used to prevent respiratory tract irritation[2].

Disposal of Unused 10-Aminodecanoic Acid Hydrochloride Salt

As a non-hazardous solid waste, 10-aminodecanoic acid hydrochloride salt can typically be disposed of in a designated solid chemical waste container. It is imperative to never dispose of chemicals down the drain or in the regular trash unless explicitly permitted by your institution's environmental health and safety (EHS) office[4][5].

Step-by-Step Disposal Protocol:

• Container Selection: Obtain a clearly labeled, sealable, and compatible waste container. The container should be designated for "Non-Hazardous Solid Chemical Waste."

• Waste Transfer: Carefully transfer the 10-aminodecanoic acid hydrochloride salt into the waste container. If the chemical is in a powdered form, perform this transfer in a chemical fume hood or a designated area with good ventilation to minimize dust generation[3].

• Labeling: Ensure the waste container is accurately labeled with its contents, including the full chemical name ("10-Aminodecanoic acid hydrochloride salt").

• Storage: Store the sealed waste container in a designated satellite accumulation area for chemical waste, away from incompatible materials[5].

• Pickup and Disposal: Arrange for the pickup of the waste container by your institution's hazardous waste management service. They will ensure the final disposal is conducted in accordance with federal, state, and local regulations[2].

Decontamination and Disposal of Empty Containers

An "empty" container that held a non-hazardous chemical must be properly decontaminated before it can be disposed of as regular laboratory waste.

Step-by-Step Container Decontamination:

• Initial Cleaning: Remove any remaining solid residue from the container.

• Rinsing: Rinse the container thoroughly with a suitable solvent. For 10-aminodecanoic acid hydrochloride salt, water is an appropriate solvent. It is recommended to perform a triple rinse[6].

• Rinsate Collection: The rinsate from the first rinse should be collected and disposed of as chemical waste. Subsequent rinses with water can typically be disposed of down the drain, but confirm this with your local EHS guidelines.

• Defacing: Completely remove or deface the original chemical label on the container to prevent any confusion[4].

• Final Disposal: Once clean and with the label removed, the container can usually be disposed of in the regular laboratory glassware or plastic recycling bin, as appropriate[4].

Spill Management

In the event of a spill, prompt and appropriate action is necessary to mitigate any potential hazards.

Spill Cleanup Protocol:

• Evacuate and Secure: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity and restrict access.

• Ventilate: Ensure the area is well-ventilated to disperse any airborne dust.

• Containment: For a solid spill, carefully sweep up the material using a brush and dustpan. Avoid actions that could generate dust. A wet paper towel can be used to gently wipe up the final traces of the powder[2].

• Disposal: Place the collected spilled material and any contaminated cleaning materials into a sealed container labeled as "Spill Debris: 10-Aminodecanoic acid hydrochloride salt" and dispose of it as non-hazardous solid chemical waste.

• Decontaminate: Clean the spill area with soap and water.

Decision-Making Flowchart for Disposal

The following diagram illustrates the decision-making process for the proper disposal of 10-aminodecanoic acid hydrochloride salt.

Caption: Disposal decision workflow for 10-aminodecanoic acid hydrochloride salt.

References

• AAPPTec, LLC. (n.d.). Safety Data Sheet: H-β-HAla-OH HCl. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 10-Aminodecanoic acid. PubChem Compound Database. Retrieved from [Link]

• Stephen F. Austin State University. (n.d.). Disposal Procedures for Non Hazardous Waste. Retrieved from [Link]

• Labor Security System. (2023, October 11). Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. Retrieved from [Link]

• Physikalisch-Technische Bundesanstalt. (n.d.). Chemical Waste Management for Laboratories. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). How to Properly Manage Hazardous Waste Under EPA Regulations. Retrieved from [Link]

• Thermo Fisher Scientific. (2025, September 23). SAFETY DATA SHEET: 12-Aminododecanoic acid. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, May 30). Steps in Complying with Regulations for Hazardous Waste. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, April 15). Waste, Chemical, and Cleanup Enforcement. Retrieved from [Link]

• Rowan University. (n.d.). Non-Hazardous Waste Disposal Guide for Laboratories. Retrieved from [Link]

• Tetra Tech. (2022, July 12). Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. Retrieved from [Link]

• Stericycle UK. (2024, October 24). How to Safely Dispose of Laboratory Waste?. Retrieved from [Link]

• Holland & Knight. (2026, March 26). EPA Proposes to Eliminate Paper Hazardous Waste Manifests. Retrieved from [Link]

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• 6. sites.rowan.edu [sites.rowan.edu]

A Comprehensive Guide to Personal Protective Equipment for Handling 10-Aminodecanoic Acid Hydrochloride Salt

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals who handle 10-Aminodecanoic acid hydrochloride salt. Our goal is to furnish you with in-depth, actionable intelligence that goes beyond the product, ensuring your safety and the integrity of your research. This document is structured to provide a clear, logical, and authoritative resource for the safe handling of this chemical.

Understanding the Risks: Hazard Profile of 10-Aminodecanoic Acid Hydrochloride Salt

Before handling any chemical, a thorough understanding of its potential hazards is paramount. 10-Aminodecanoic acid hydrochloride salt, while a valuable compound in research and development, presents several risks that necessitate careful management.

According to safety data sheets, this compound is classified with the following hazards:

• Skin Irritation: Causes skin irritation upon contact.[1]

• Serious Eye Irritation: Can cause serious and potentially damaging eye irritation.[1]

• Respiratory Irritation: May cause irritation to the respiratory tract if inhaled as a dust or powder.[1]

• Harmful if Swallowed: Ingestion can be harmful to your health.[2]

The hydrochloride salt form means the compound is acidic and can react with bases.[3][4] It is crucial to prevent the formation of dust and to handle the solid material in a way that minimizes airborne particles.

The First Line of Defense: Essential Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is critical. The following PPE is mandatory when handling 10-Aminodecanoic acid hydrochloride salt to mitigate the risks of exposure.

Eye and Face Protection

• Recommendation: Always wear government-approved safety goggles with side shields or a full-face shield.[5]

• The Rationale: This is your primary defense against accidental splashes or contact with airborne particles that can cause serious eye irritation.[1] Standard laboratory glasses do not provide adequate protection from chemical splashes.

Skin Protection

• Gloves:

  • Recommendation: Use compatible, chemical-resistant gloves. Nitrile rubber gloves with a minimum thickness of 0.38 mm are a suitable option, offering a penetration time of over 8 hours.[3] Always inspect gloves for any signs of degradation or perforation before use.[5]

  • The Rationale: Direct skin contact is a primary route of exposure that can lead to irritation.[1] The use of appropriate gloves is the most effective barrier. It is also good practice to change gloves regularly, for instance, every 30 to 60 minutes, and immediately after known or suspected contact with the chemical.[6]

• Laboratory Coat/Protective Clothing:

  • Recommendation: A standard laboratory coat should be worn at all times. For larger quantities or procedures with a higher risk of spillage, consider a chemical-resistant apron or suit.[5]

  • The Rationale: This protects your skin and personal clothing from contamination.

Respiratory Protection

• Recommendation: A government-approved respirator is required when handling the powder outside of a certified chemical fume hood or when dust generation is likely.[5][7]

• The Rationale: Inhalation of the powdered form can cause respiratory tract irritation.[1] Engineering controls like fume hoods are the preferred method for mitigating this risk. However, when these are not available or insufficient, a respirator provides essential protection.

The following table summarizes the recommended PPE for different laboratory scenarios:

Scenario	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (in open lab)	Safety goggles with side shields or face shield	Chemical-resistant gloves (e.g., Nitrile)[3]	Laboratory coat	Government-approved respirator[5]
Weighing and Aliquoting (in fume hood)	Safety goggles with side shields	Chemical-resistant gloves (e.g., Nitrile)[3]	Laboratory coat	Not required if fume hood is functioning properly
Dissolving in Solution	Safety goggles with side shields	Chemical-resistant gloves (e.g., Nitrile)[3]	Laboratory coat	Not generally required, but handle in a well-ventilated area[5]
Handling Solutions	Safety goggles	Chemical-resistant gloves (e.g., Nitrile)[3]	Laboratory coat	Not required
Spill Cleanup	Safety goggles with side shields or face shield	Chemical-resistant gloves (e.g., Nitrile)[3]	Laboratory coat or chemical-resistant apron	Government-approved respirator[5]

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a standardized operational procedure is crucial for minimizing risk. The following workflow provides a logical sequence for handling 10-Aminodecanoic acid hydrochloride salt safely.

Caption: A step-by-step workflow for the safe handling of 10-Aminodecanoic acid hydrochloride salt.

Step 1: Preparation and Planning

• Review the SDS: Before beginning any work, thoroughly read and understand the Safety Data Sheet (SDS) for 10-Aminodecanoic acid hydrochloride salt.[5]

• Engineering Controls: Ensure you are working in a well-ventilated area. A certified chemical fume hood is the preferred engineering control for handling the solid material.[5]

• Gather PPE: Assemble and inspect all necessary PPE as outlined in the table above.

Step 2: Handling the Chemical

• Weighing: When weighing the solid, do so in a fume hood or a designated area with local exhaust ventilation to minimize dust inhalation.

• Dissolving: When preparing solutions, slowly add the solid to the solvent to prevent splashing.

• Storage: Keep the container tightly closed when not in use and store it in a dry, well-ventilated place.[5]

Step 3: Spill Management

• Evacuate: In the event of a spill, evacuate non-essential personnel from the area.

• Ventilate: Ensure the area is well-ventilated.

• Containment: Wearing appropriate PPE, contain the spill. For a solid spill, carefully sweep it up and place it in a suitable container for disposal.[7] Avoid actions that could generate dust. For a liquid spill, absorb it with an inert material (e.g., sand, diatomite) and place it in a sealed container.[8]

• Decontamination: Clean the spill area thoroughly with a suitable cleaning agent and water.

Disposal Plan: Responsible Waste Management

Improper disposal of chemical waste can have serious environmental and regulatory consequences.

• Waste Characterization: While some sources suggest that this compound, when it becomes waste, may not meet the criteria of hazardous waste, it is crucial to consult local, state, and federal regulations.[3][9]

• Disposal Procedure: Dispose of waste material and contaminated packaging in accordance with all applicable regulations.[9] This may involve using a licensed waste disposal company. Do not allow the product to enter drains or waterways.[5]

In Case of Exposure: First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, while separating the eyelids with your fingers. Seek immediate medical attention.[5]

• Skin Contact: Wash the affected area with soap and plenty of water. Remove contaminated clothing. If irritation develops or persists, seek medical attention.[9]

• Inhalation: Move the person to fresh air. If they are not breathing, administer artificial respiration. Seek medical attention if symptoms occur.[10]

• Ingestion: If the person is conscious, wash out their mouth with water. Do not induce vomiting. Call a physician immediately.[5]

By adhering to these guidelines, you can significantly reduce the risks associated with handling 10-Aminodecanoic acid hydrochloride salt, ensuring a safer laboratory environment for yourself and your colleagues.

References

• Carl ROTH. (n.d.). Safety Data Sheet. Retrieved from [Link]

• U.S. Water. (2015, March 25). Safety Data Sheet. Retrieved from [Link]

• PubChem. (n.d.). 10-Aminodecanoic acid. Retrieved from [Link]

• Centers for Disease Control and Prevention. (2006, December 6). Personal Protective Equipment for Use in Handling Hazardous Drugs. Retrieved from [Link]

• SLAC National Accelerator Laboratory. (2013, May 20). Hydrochloric Acid Safe Handling Guideline. Retrieved from [Link]

Sources

• 1. 10-Aminodecanoic acid | C10H21NO2 | CID 83150 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. carrier.com.hk [carrier.com.hk]
• 4. www-group.slac.stanford.edu [www-group.slac.stanford.edu]
• 5. enamine.enamine.net [enamine.enamine.net]
• 6. pppmag.com [pppmag.com]
• 7. spectrumchemical.com [spectrumchemical.com]
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• 10. fishersci.ie [fishersci.ie]